4-(Chloromethyl)-1-cyclohexyl-3-methyl-1H-pyrazole

• Molecular Formula: C11H17ClN2
• Molecular Weight: 212.72 g/mol
• IUPAC Name: 4-(chloromethyl)-1-cyclohexyl-3-methylpyrazole
• InChI: InChI=1S/C11H17ClN2/c1-9-10(7-12)8-14(13-9)11-5-3-2-4-6-11/h8,11H,2-7H2,1H3
• InChI Key: HKLPUSQQPFIDEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1CCl)C2CCCCC2

Description

4-(Chloromethyl)-1-cyclohexyl-3-methyl-1H-pyrazole is a versatile chemical intermediate designed for research and development, particularly in medicinal chemistry. The pyrazole scaffold is a privileged structure in drug discovery, known for its wide spectrum of pharmacological activities . This compound is specifically functionalized with a chloromethyl group, which provides a reactive handle for further synthetic modification, allowing researchers to create more complex molecules for biological evaluation. Pyrazole-based compounds have demonstrated significant potential as anticancer and anti-inflammatory agents in scientific literature . The structural features of this compound, including the cyclohexyl and methyl substituents, make it a valuable building block for developing novel small-molecule inhibitors. This product is intended for research purposes only and is not for diagnostic or therapeutic use. Researchers are encouraged to consult the specific literature on pyrazole biomolecules for a comprehensive understanding of the scaffold's potential .

Foundational & Exploratory

A Comprehensive Technical Guide to the Synthesis and Characterization of 4-(Chloromethyl)-1-cyclohexyl-3-methyl-1H-pyrazole

Abstract

The pyrazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a privileged scaffold due to its prevalence in a multitude of clinically approved drugs and biologically active compounds.[1][2] This guide provides a detailed, research-level overview of a proposed synthetic pathway and subsequent characterization of a key functionalized intermediate, 4-(Chloromethyl)-1-cyclohexyl-3-methyl-1H-pyrazole. The chloromethyl group at the 4-position serves as a versatile synthetic handle, enabling further molecular elaboration for the development of novel therapeutic agents. This document details a robust, multi-step synthesis commencing from accessible starting materials, proceeding through formylation, reduction, and final chlorination. Each step is accompanied by in-depth procedural details and a rationale for the selected methodology. Furthermore, a comprehensive characterization strategy employing modern spectroscopic techniques is outlined to ensure the structural integrity and purity of the target compound.

Introduction: The Significance of Functionalized Pyrazoles

Pyrazole, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, has emerged as an influential scaffold in drug discovery.[2][3] Its derivatives exhibit a remarkable breadth of pharmacological activities, including anti-inflammatory, anticancer, antimicrobial, and neuroprotective properties.[3][4] The success of pyrazole-containing drugs such as Celecoxib and Crizotinib underscores the therapeutic potential of this heterocyclic system.[1]

The strategic functionalization of the pyrazole core is critical to modulating its physicochemical properties and biological targets. The introduction of a reactive moiety, such as a chloromethyl group, transforms the pyrazole into a valuable building block for library synthesis and lead optimization.[5] This group is an excellent electrophile, readily participating in nucleophilic substitution reactions to introduce a wide array of other functional groups, thereby facilitating the exploration of the chemical space around the pyrazole core.

This guide presents a scientifically grounded, four-step synthetic route for 4-(Chloromethyl)-1-cyclohexyl-3-methyl-1H-pyrazole, a compound designed to merge the established biological relevance of the pyrazole core with a synthetically versatile chloromethyl handle. The cyclohexyl substituent at the N1 position is often incorporated to enhance lipophilicity, a key parameter in drug design.

Proposed Synthetic Pathway Overview

The synthesis of the target compound is proposed to proceed via a logical four-step sequence. This pathway is designed for efficiency and relies on well-established, high-yielding chemical transformations prevalent in heterocyclic chemistry. The overall strategy involves the initial formation of the core pyrazole ring, followed by sequential functional group manipulations at the C4-position.

Caption: Proposed four-step synthetic workflow for the target compound.

Experimental Methodologies and Scientific Rationale

This section provides detailed protocols for each synthetic step. The choice of reagents and conditions is justified based on established principles of organic synthesis and literature precedents for analogous transformations.

Step 1: Synthesis of 1-Cyclohexyl-3-methyl-1H-pyrazol-5(4H)-one

• Principle: The synthesis of the pyrazole core is achieved via the Knorr pyrazole synthesis, a classic and reliable cyclocondensation reaction.[6] This method involves the reaction of a β-ketoester (ethyl acetoacetate) with a hydrazine derivative (cyclohexylhydrazine). The reaction is typically acid-catalyzed and proceeds with good regioselectivity.

• Protocol:

  • To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add cyclohexylhydrazine hydrochloride (1.0 eq), ethyl acetoacetate (1.05 eq), and ethanol as the solvent.

  • Add a catalytic amount of acetic acid (0.1 eq).

  • Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and remove the solvent under reduced pressure.

  • Neutralize the residue with a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude product.

  • Purify the product by column chromatography or recrystallization.

• Expert Rationale: Ethanol is selected as a solvent due to its ability to dissolve the reactants and its appropriate boiling point for the reaction. The use of a slight excess of the β-ketoester ensures complete consumption of the more valuable hydrazine starting material. Acetic acid serves as a catalyst to facilitate the initial condensation and subsequent cyclization steps.

Step 2: Synthesis of 1-Cyclohexyl-3-methyl-1H-pyrazole-4-carbaldehyde

• Principle: The Vilsmeier-Haack reaction is the method of choice for the formylation of electron-rich heterocyclic systems like pyrazoles.[7][8] The reaction utilizes a Vilsmeier reagent, typically formed in situ from phosphoryl chloride (POCl₃) and a formamide derivative like N,N-dimethylformamide (DMF), which acts as the electrophile in an electrophilic aromatic substitution.[9][10]

• Protocol:

  • In a three-neck flask under an inert atmosphere (nitrogen or argon), cool an excess of DMF (acting as both reagent and solvent) to 0 °C using an ice bath.

  • Slowly add POCl₃ (2.0-3.0 eq) dropwise to the cooled DMF, ensuring the temperature does not exceed 10 °C. Stir for 30 minutes to allow for the formation of the Vilsmeier reagent.

  • Add a solution of 1-cyclohexyl-3-methyl-1H-pyrazol-5(4H)-one (1.0 eq) in a minimal amount of DMF to the reagent mixture dropwise.

  • After the addition is complete, remove the ice bath and heat the reaction mixture to 60-70 °C for 2-4 hours, monitoring by TLC.

  • Cool the mixture to room temperature and carefully pour it onto crushed ice.

  • Neutralize the acidic solution by the slow addition of a saturated sodium hydroxide solution until pH 7-8 is reached.

  • Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate to yield the crude aldehyde.

  • Purify via column chromatography.

• Expert Rationale: The use of excess DMF and POCl₃ ensures the complete conversion of the pyrazole substrate. The reaction is performed under an inert atmosphere to prevent the Vilsmeier reagent from reacting with atmospheric moisture. The careful, cold addition of POCl₃ is a critical safety measure to control the exothermic reaction. The final workup with ice and base hydrolyzes the reaction intermediates and neutralizes the highly acidic mixture.

Step 3: Synthesis of (1-Cyclohexyl-3-methyl-1H-pyrazol-4-yl)methanol

• Principle: The reduction of the aldehyde to a primary alcohol is efficiently achieved using a mild hydride reducing agent. Sodium borohydride (NaBH₄) is ideal for this transformation as it selectively reduces aldehydes and ketones without affecting the aromatic pyrazole ring.[11]

• Protocol:

  • Dissolve the pyrazole-4-carbaldehyde (1.0 eq) in a suitable protic solvent like ethanol or methanol in a round-bottom flask.

  • Cool the solution to 0 °C in an ice bath.

  • Add NaBH₄ (1.5-2.0 eq) portion-wise to the solution, controlling the rate of addition to manage gas evolution.

  • Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-2 hours until TLC indicates the complete consumption of the starting material.

  • Quench the reaction by the slow addition of water.

  • Remove the bulk of the organic solvent under reduced pressure.

  • Extract the aqueous residue with ethyl acetate.

  • Dry the combined organic extracts over anhydrous sodium sulfate, filter, and evaporate the solvent to obtain the desired alcohol.

  • The product is often pure enough for the next step, but can be purified by chromatography if necessary.

• Expert Rationale: The reaction is performed at a low temperature to moderate the reaction rate and improve selectivity. An excess of NaBH₄ is used to ensure the reaction goes to completion. A protic solvent like ethanol is required for the mechanism of NaBH₄ reduction.

Step 4: Synthesis of 4-(Chloromethyl)-1-cyclohexyl-3-methyl-1H-pyrazole

• Principle: The conversion of the primary alcohol to the corresponding alkyl chloride is a standard substitution reaction. Thionyl chloride (SOCl₂) is a highly effective reagent for this purpose, as the byproducts of the reaction (SO₂ and HCl) are gases, which helps to drive the reaction to completion.[11][12]

• Protocol:

  • In a flask equipped with a reflux condenser and a gas trap (to neutralize HCl gas), dissolve the pyrazolyl-methanol (1.0 eq) in an inert solvent like dichloromethane (DCM).

  • Cool the solution to 0 °C.

  • Slowly add thionyl chloride (1.2-1.5 eq) dropwise. A small amount of a base like pyridine can be added to scavenge the HCl produced, although it is not always necessary.

  • Allow the reaction to warm to room temperature and then heat to reflux (approx. 40 °C for DCM) for 1-3 hours.

  • Monitor the reaction by TLC.

  • Upon completion, cool the mixture and carefully pour it into a beaker of ice water to quench the excess SOCl₂.

  • Separate the organic layer, and wash it sequentially with a saturated solution of sodium bicarbonate and then brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent in vacuo to yield the final product.

  • Purify by column chromatography on silica gel.

• Expert Rationale: The reaction must be conducted in a well-ventilated fume hood due to the evolution of toxic SO₂ and HCl gases. Dichloromethane is a good solvent choice as it is inert to the reaction conditions. The aqueous workup is essential to remove any remaining thionyl chloride and neutralize the acidic mixture.

Characterization of the Final Product

Confirming the identity and purity of the synthesized 4-(Chloromethyl)-1-cyclohexyl-3-methyl-1H-pyrazole is paramount. A combination of spectroscopic methods provides a self-validating system for structural elucidation.

Caption: Logical workflow for the structural characterization of the product.

Expected Spectroscopic Data

The following table summarizes the anticipated data from the primary characterization techniques.

Technique	Expected Observations
¹H NMR	δ ~7.5 ppm (s, 1H): Pyrazole C5-H proton.[13] δ ~4.5 ppm (s, 2H): Methylene protons of the chloromethyl group (-CH₂Cl).[12] δ ~4.1-4.3 ppm (m, 1H): Cyclohexyl C1-H proton (methine proton attached to N1). δ ~2.2 ppm (s, 3H): Methyl protons at C3 (-CH₃). δ ~1.2-2.0 ppm (m, 10H): Remaining cyclohexyl protons.[14]
¹³C NMR	δ ~148 ppm: Pyrazole C3. δ ~138 ppm: Pyrazole C5. δ ~115 ppm: Pyrazole C4. δ ~55-60 ppm: Cyclohexyl C1. δ ~40-45 ppm: Chloromethyl carbon (-CH₂Cl).[12] δ ~25-35 ppm: Remaining cyclohexyl carbons. δ ~12 ppm: Methyl carbon (-CH₃).
Mass Spec. (EI/ESI)	Molecular Ion (M⁺): A prominent peak corresponding to the molecular weight. Isotopic Pattern: A characteristic M+2 peak with approximately one-third the intensity of the M⁺ peak, confirming the presence of a single chlorine atom.[15]
FT-IR	~3100 cm⁻¹: Aromatic C-H stretch (pyrazole ring). ~2850-2950 cm⁻¹: Aliphatic C-H stretch (cyclohexyl and methyl groups).[6] ~1500-1600 cm⁻¹: C=N and C=C stretching vibrations of the pyrazole ring.[16][17] ~700-800 cm⁻¹: Strong C-Cl stretching vibration.

Safety Considerations

The described synthetic procedures involve hazardous materials and require strict adherence to safety protocols.

• Phosphoryl chloride (POCl₃) and Thionyl chloride (SOCl₂): These reagents are highly corrosive and react violently with water. They must be handled in a chemical fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• N,N-Dimethylformamide (DMF): DMF is a potential teratogen and should be handled with care to avoid inhalation and skin contact.

• General Precautions: All reactions should be performed in a well-ventilated fume hood. Appropriate measures for quenching reactive reagents and managing waste streams must be followed.

Conclusion

This technical guide outlines a comprehensive and logical pathway for the synthesis of 4-(Chloromethyl)-1-cyclohexyl-3-methyl-1H-pyrazole, a valuable intermediate for drug discovery and chemical biology. By leveraging well-established reactions such as the Knorr synthesis, Vilsmeier-Haack formylation, and standard functional group interconversions, the target molecule can be obtained in a controlled and predictable manner. The detailed characterization plan provides a robust framework for verifying the structural integrity of the final compound. This guide serves as a valuable resource for researchers and scientists engaged in the synthesis of novel heterocyclic compounds for pharmaceutical applications.

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The Pyrazole Scaffold in Medicinal Chemistry: Mechanistic Principles and Experimental Validation

Executive Summary

The pyrazole ring (1,2-diazole) represents a "privileged scaffold" in modern drug discovery, appearing in over 30 FDA-approved therapeutics.[1] Its utility stems not merely from its role as a structural linker, but from its specific electronic properties that facilitate high-affinity binding in ATP-binding pockets of kinases and allosteric sites of G-protein coupled receptors (GPCRs).

This technical guide analyzes the mechanism of action (MoA) of pyrazole-based compounds, focusing on their dominant role as ATP-competitive kinase inhibitors and COX-2 selective anti-inflammatories . It provides a validated experimental framework for characterizing these interactions using Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).[2]

Structural Pharmacology: The "Hinge Binder" Paradigm

The primary mechanism for pyrazole efficacy in oncology lies in its ability to mimic the adenine ring of ATP.

The Donor-Acceptor Motif

In the ATP-binding pocket of protein kinases, the "hinge region" connects the N-terminal and C-terminal lobes. This region requires a specific hydrogen bond (H-bond) topology.

• Adenine Mimicry: The pyrazole nitrogen at position 2 (

  ) acts as a H-bond acceptor, while the NH at position 1 ( ) acts as a H-bond donor.

• Causality: This Donor-Acceptor motif allows the pyrazole to anchor the inhibitor to the kinase backbone (typically via the carbonyl oxygen and amide nitrogen of specific hinge residues), effectively outcompeting ATP (

  in the nanomolar range).

Tautomerism and Regiochemistry

The biological activity of pyrazoles is strictly governed by tautomeric equilibrium.

• Challenge: Unsubstituted pyrazoles exist in rapid equilibrium between

  - and -tautomers.

• Optimization: Drug developers typically substitute the

  position (e.g., with a phenyl or alkyl group) to "lock" the tautomer, ensuring the molecule presents a fixed electrostatic face to the receptor.

Mechanism of Action: Case Studies

Crizotinib: ALK/ROS1 Inhibition (Oncology)

Crizotinib utilizes a 3-substituted pyrazole core fused to a piperidine ring.

• Target: Anaplastic Lymphoma Kinase (ALK).[3][4][5]

• Binding Mode: The 2-aminopyridine moiety serves as the primary hinge binder, but the pyrazole ring provides the critical scaffold geometry that orients the halogenated phenyl group into the hydrophobic "selectivity pocket."

• Pathway Impact: By occupying the ATP pocket, Crizotinib prevents the autophosphorylation of ALK, thereby blocking downstream STAT3 and RAS/MAPK signaling cascades which drive tumor proliferation.

Figure 1: ALK Signaling Pathway and Inhibition Logic

Caption: Crizotinib competitively inhibits ATP binding to ALK, halting downstream oncogenic signaling.

Celecoxib: COX-2 Selectivity (Inflammation)

Celecoxib exploits the subtle structural differences between COX-1 and COX-2 enzymes.[6]

• Structural Basis: The pyrazole ring serves as a rigid central hub. It orients a sulfonamide group and two phenyl rings.

• The "Side Pocket" Theory: COX-2 contains a hydrophilic side pocket accessible due to a Valine residue (Val523) which is smaller than the Isoleucine (Ile523) found in COX-1.

• Mechanism: The sulfonamide moiety of Celecoxib penetrates this side pocket, locking the enzyme. The bulky pyrazole scaffold prevents the molecule from fitting into the tighter channel of COX-1, granting it high selectivity (375-fold).

Comparative Data: FDA-Approved Pyrazoles

Drug Name	Target	Indication	Pyrazole Role	Binding Type
Crizotinib	ALK / ROS1 / c-MET	NSCLC	Scaffold / Hydrophobic orientation	ATP Competitive
Ruxolitinib	JAK1 / JAK2	Myelofibrosis	Hinge Binder (Adenine mimic)	ATP Competitive
Celecoxib	COX-2	Arthritis / Pain	Rigid Spacer for Side Pocket entry	Allosteric/Channel Blocker
Axitinib	VEGFR	Renal Cell Carcinoma	Hinge Binder	ATP Competitive

Experimental Validation: TR-FRET Kinase Binding Assay

To validate the MoA of a novel pyrazole derivative, one must prove it binds to the target kinase active site. The Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay is superior to standard activity assays because it measures thermodynamic binding affinity (

) directly, independent of ATP concentration.

Principle

This assay utilizes a "Tracer" (a fluorescently labeled ATP-competitive small molecule) and a Lanthanide-labeled antibody that binds to the kinase tag (e.g., GST or His).

• High FRET Signal: Tracer binds to the kinase pocket. The tracer is close to the antibody.

• Low FRET Signal: The pyrazole inhibitor displaces the Tracer. Distance increases; energy transfer is lost.

Figure 2: TR-FRET Binding Assay Workflow

Caption: Workflow for determining displacement of fluorescent tracer by pyrazole compounds.

Detailed Protocol

Objective: Determine the

and Binding Affinity ( ) of a pyrazole compound.

Reagents:

• Kinase Buffer A (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

• Eu-anti-GST Antibody (2 nM final).[2]

• Kinase Tracer 236 (Invitrogen) - Concentration determined by prior titration.

• Target Kinase (e.g., JAK2) - 5 nM final.

Procedure:

• Compound Preparation: Prepare a 10-point serial dilution of the pyrazole compound in 100% DMSO (start at 10 µM). Dilute 100-fold into Kinase Buffer A to generate 1% DMSO working solutions.

• Master Mix: Prepare a solution containing the Kinase, Eu-antibody, and Tracer in Buffer A.

• Plating: Add 5 µL of diluted compound to a 384-well low-volume white plate.

• Reaction Start: Add 5 µL of Master Mix to each well. (Final Assay Volume = 10 µL).

• Controls:

  • Max FRET (0% Inhibition): DMSO + Master Mix.

  • Min FRET (100% Inhibition): 10 µM Staurosporine (or known inhibitor) + Master Mix.

• Incubation: Cover and incubate for 60 minutes at Room Temperature (protected from light).

• Read: Measure fluorescence on a multimode reader (e.g., EnVision).

  • Excitation: 337 nm.

  • Emission 1: 615 nm (Europium - Donor).

  • Emission 2: 665 nm (Tracer - Acceptor).

• Calculation: Calculate Emission Ratio (

  ). Plot Ratio vs. log[Compound].

Quality Control (Self-Validation):

• Calculate the Z-prime (Z') factor. A robust assay must have

  .

• If

  , re-optimize Tracer concentration or antibody binding time.

Lead Optimization Strategy

When designing pyrazole-based drugs, researchers must address specific physicochemical liabilities:

• Metabolic Stability: The C-4 position of the pyrazole ring is electron-rich and prone to oxidative metabolism (CYP450).

  • Solution: Block this site with electron-withdrawing groups (F, Cl) or bulky alkyls (as seen in Crizotinib).

• Solubility: Pyrazoles can be lipophilic (High LogP).

  • Solution: Append solubilizing groups (morpholine, piperidine) to the N-1 or C-3 positions to improve oral bioavailability.

References

• Alam, M. A. (2023).[7][8] "Pyrazole: an emerging privileged scaffold in drug discovery."[7][9] Future Medicinal Chemistry. Link

• Cui, J. J., et al. (2011). "Structure based drug design of crizotinib (PF-02341066), a potent and selective dual inhibitor of mesenchymal-epithelial transition factor (c-MET) kinase and anaplastic lymphoma kinase (ALK)." Journal of Medicinal Chemistry. Link

• Wang, J. L., et al. (2010). "The novel benzopyran class of selective cyclooxygenase-2 inhibitors. Part 2: The second clinical candidate having a shorter and favorable human half-life." Bioorganic & Medicinal Chemistry Letters. (Describes the structural basis of COX-2 selectivity similar to Celecoxib). Link

• Thermo Fisher Scientific. (2025). "LanthaScreen™ Eu Kinase Binding Assay Validation Protocol." Application Note. Link

• Fabbro, D., et al. (2012). "Ten years of protein kinase inhibitors of the pyrazole class." Methods in Molecular Biology. Link

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Next-Generation Pyrazole Scaffolds: Synthetic Precision and Polypharmacological Targeting

Topic: Novel Pyrazole Derivatives in Medicinal Chemistry: Synthetic Precision and Polypharmacological Targeting Audience: Researchers, Senior Scientists, and Drug Discovery Leads.

Executive Summary: Beyond the "Privileged" Cliché

The pyrazole ring (1,2-diazole) is frequently termed a "privileged scaffold" in medicinal chemistry, a descriptor that often understates its versatility. While historically anchored by NSAIDs like Celecoxib and antipyrine, the current frontier of pyrazole chemistry has shifted toward polypharmacology and kinase selectivity .

This technical guide analyzes the transition from classical 1,5-diarylpyrazole COX-2 inhibitors to complex fused systems (e.g., pyrazolo[3,4-d]pyrimidines) targeting resistant oncogenic mutants. We explore the critical challenge of regioselective synthesis —the primary bottleneck in expanding pyrazole chemical space—and provide actionable protocols for accessing novel chemical entities (NCEs) with nanomolar potency.

Synthetic Architecture: Solving the Regioselectivity Challenge

The synthesis of N-substituted pyrazoles often yields a mixture of 1,3- and 1,5-isomers, a phenomenon complicating SAR (Structure-Activity Relationship) studies. Modern medicinal chemistry demands 100% regiocontrol to ensure target specificity.

The Evolution of Pyrazole Construction

Methodology	Mechanism	Regioselectivity	Utility in Drug Discovery
Classical Knorr Condensation	Hydrazine + 1,3-diketone	Poor to Moderate (Steric dependent)	High throughput, but requires purification of isomers.
1,3-Dipolar Cycloaddition	Diazo compounds + Alkynes	High (Catalyst controlled)	Access to 3,4,5-substituted systems; excellent for "click" chemistry libraries.
Multicomponent Reactions (MCR)	Aldehyde + Hydrazine + Alkyne	High	Green chemistry; rapid generation of diversity for HTS.
Regioselective N-Arylation	C-N Cross-coupling (Cu/Pd)	Very High	Late-stage functionalization of pre-formed pyrazoles.

Visualizing the Synthetic Divergence

The following diagram illustrates the strategic divergence between classical condensation and modern regioselective approaches.

Figure 1: Comparison of classical non-selective synthesis vs. modern cycloaddition approaches for generating defined pyrazole isomers.

Therapeutic Frontier: Oncology and Kinase Inhibition[1]

The most significant recent advances involve fused pyrazole systems, specifically pyrazolo[3,4-d]pyrimidines , which function as bioisosteres of ATP. These scaffolds are critical in overcoming resistance in EGFR-mutant non-small cell lung cancer (NSCLC).

Mechanism of Action: ATP Competition

Novel derivatives (e.g., Compound 24 cited in recent literature) target the ATP-binding pocket of kinases. The pyrazole nitrogen acts as a hydrogen bond acceptor/donor pair, mimicking the adenine ring of ATP, while the "tail" extends into the hydrophobic back pocket to secure selectivity.

SAR Insights: Overcoming T790M Resistance

The T790M mutation in EGFR prevents the binding of first-generation inhibitors (e.g., Gefitinib) by increasing the affinity for ATP.

• Key Design Element: Introduction of a Michael acceptor (e.g., acrylamide) on the pyrazole scaffold allows for covalent binding to Cys797, bypassing the affinity competition.

• Hydrophobic Interaction: A 3-aryl substituent on the pyrazole ring engages the "gatekeeper" residue, crucial for potency.

Figure 2: Mechanistic logic of third-generation pyrazole inhibitors targeting resistant EGFR mutants.

Detailed Experimental Protocol

Objective: Synthesis of a 1-phenyl-3-(4-substituted)-1H-pyrazolo[3,4-d]pyrimidine derivative (Targeting EGFR). Rationale: This protocol utilizes the Vilsmeier-Haack reaction to generate a reactive intermediate, followed by heterocyclization.[1] This route is chosen for its scalability and high regiochemical fidelity.

Phase 1: Precursor Synthesis (Vilsmeier-Haack Formylation)

• Reagents: Phenylhydrazone derivative (10 mmol), POCl₃ (30 mmol), DMF (10 mL).

• Procedure:

  • Cool DMF to 0°C in a round-bottom flask under N₂ atmosphere.

  • Add POCl₃ dropwise over 15 minutes (Exothermic!). Stir for 30 mins to form the Vilsmeier reagent.

  • Add the phenylhydrazone derivative slowly.

  • Heat the mixture to 70°C for 4 hours. Monitor via TLC (Hexane:EtOAc 7:3).

  • Workup: Pour reaction mixture onto crushed ice/sodium acetate solution. The formylated pyrazole aldehyde precipitates. Filter and recrystallize from ethanol.

Phase 2: Pyrimidine Ring Fusion

• Reagents: Pyrazole-4-carbaldehyde (from Phase 1), Thiourea (or Guanidine for different H-bond donors), Potassium Carbonate (K₂CO₃), Ethanol.

• Procedure:

  • Dissolve the aldehyde (5 mmol) and Thiourea (5 mmol) in Ethanol (20 mL).

  • Add K₂CO₃ (10 mmol) as a base catalyst.

  • Reflux for 8-12 hours.

  • Validation: The formation of the fused pyrazolo[3,4-d]pyrimidine core is indicated by the disappearance of the aldehyde peak (~9.8 ppm) in ¹H-NMR and the appearance of a singlet for the pyrimidine proton.

Phase 3: Biological Assay (In Vitro EGFR Kinase Assay)

• System: ADP-Glo™ Kinase Assay (Promega).

• Logic: Measures ADP formed from a kinase reaction; ADP is converted into ATP, which is converted into light by luciferase.

• Steps:

  • Incubate EGFR enzyme (2 ng) with the novel pyrazole derivative (serial dilutions 1 nM - 10 µM) for 10 mins.

  • Add ATP/Substrate mix. Incubate 60 mins at RT.

  • Add ADP-Glo™ Reagent (stops reaction, depletes remaining ATP).

  • Add Kinase Detection Reagent (converts ADP to ATP -> Luciferase).

  • Measure Luminescence (RLU). Lower RLU = Higher Inhibition.

Comparative Data: Potency Landscape

The following table summarizes the potency of recently reported pyrazole derivatives against key oncogenic targets, highlighting the shift toward nanomolar efficacy.

Scaffold Class	Target	Primary Modification	IC₅₀ (µM)	Reference
1,5-Diarylpyrazole	COX-2	Sulfonamide bioisostere	0.010	[1]
Pyrazolo[3,4-d]pyrimidine	EGFR (WT)	Hydrophilic linker addition	0.016	[2]
Pyrazolo[3,4-d]pyrimidine	EGFR (T790M)	Acrylamide "warhead"	0.236	[2]
Pyrazole-Thiazole Hybrid	COX-2 / 5-LOX	Dual pharmacophore fusion	0.030	[1]
Benzimidazole-Pyrazole	MCF-7 (Breast)	Fused ring stabilization	2.890	[3]

Note: Data aggregated from recent high-impact medicinal chemistry reviews (2024-2025).[2]

Future Perspectives: PROTACs and Beyond

The future of pyrazole chemistry lies in Proteolysis Targeting Chimeras (PROTACs) . Pyrazoles are being utilized as the "warhead" ligand to bind the target protein (POI), linked via a PEG chain to an E3 ligase ligand (e.g., Thalidomide). This induces ubiquitination and degradation of the target, rather than simple inhibition, offering a solution to "undruggable" targets.

References

• From Synthesis to Therapy: Evaluating the Anti-Inflammatory Efficacy of Pyrazole Derivatives . International Journal of Pharmaceutical Sciences, 2025. Link

• Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents . Molecules (MDPI), 2024. Link

• Pyrazole and Pyrazoline-Based EGFR TK Inhibitors: A Review Study Emphasizing Structure-Activity Relationship (SAR) . Current Bioactive Compounds, 2025. Link

• Recent Advances in the Regioselective Synthesis of Pyrazoles . Current Organic Chemistry, 2011 (Foundational Methodology). Link

• Dual Anti-Inflammatory and Anticancer Activity of Novel 1,5-Diaryl Pyrazole Derivatives . MDPI, 2024. Link

Sources

• 1. news-medical.net [news-medical.net]
• 2. ijpsjournal.com [ijpsjournal.com]

Methodological & Application

"experimental protocol for the synthesis of 4-(Chloromethyl)-1-cyclohexyl-3-methyl-1H-pyrazole"

Application Note & Protocol

Synthesis of 4-(Chloromethyl)-1-cyclohexyl-3-methyl-1H-pyrazole: A Comprehensive Guide

Abstract

This document provides a detailed, multi-step experimental protocol for the synthesis of 4-(Chloromethyl)-1-cyclohexyl-3-methyl-1H-pyrazole, a valuable heterocyclic building block for pharmaceutical and agrochemical research. The synthetic strategy is designed for robustness and scalability, proceeding through four distinct stages: (1) cyclocondensation to form the pyrazole core, (2) regioselective formylation at the C4 position via the Vilsmeier-Haack reaction, (3) selective reduction of the resulting aldehyde to a primary alcohol, and (4) final conversion to the target chloromethyl derivative using thionyl chloride. This guide explains the causality behind procedural choices, provides in-depth safety protocols, and outlines methods for the purification and characterization of all intermediates and the final product.

Introduction

Pyrazole derivatives are a cornerstone of modern medicinal chemistry, exhibiting a wide spectrum of biological activities including anti-inflammatory, analgesic, anticancer, and antimicrobial properties.[1][2] The functionalization of the pyrazole scaffold is key to modulating its pharmacological profile. The introduction of a reactive chloromethyl group at the C4 position, as in the title compound, creates a versatile electrophilic handle for further synthetic elaboration, enabling the construction of more complex molecular architectures through nucleophilic substitution reactions. Such compounds are pivotal intermediates for developing novel drug candidates and specialized chemical probes.[3][4]

This application note presents a reliable and thoroughly detailed protocol for synthesizing 4-(Chloromethyl)-1-cyclohexyl-3-methyl-1H-pyrazole. The chosen pathway emphasizes regiochemical control and utilizes well-established, high-yielding transformations. The Vilsmeier-Haack reaction is employed for its efficiency in formylating electron-rich heterocycles like pyrazoles[5][6], followed by a chemoselective reduction and a robust chlorination step. This document is intended for researchers in organic synthesis, medicinal chemistry, and drug development, providing not just a procedure, but a framework for understanding the critical parameters of the synthesis.

Overall Synthetic Scheme

The synthesis is a four-step process starting from ethyl acetoacetate and cyclohexylhydrazine. The workflow is designed to produce the target compound with good overall yield and high purity.

Caption: Multi-step synthesis of the target compound.

Experimental Section

Materials and Equipment

Reagents:

• Ethyl acetoacetate (≥99%)

• Cyclohexylhydrazine hydrochloride (≥98%)

• Sodium acetate (anhydrous, ≥99%)

• Glacial acetic acid

• Phosphorus oxychloride (POCl₃, ≥99%)

• N,N-Dimethylformamide (DMF, anhydrous, ≥99.8%)

• Sodium borohydride (NaBH₄, ≥98%)

• Ethanol (absolute)

• Thionyl chloride (SOCl₂, ≥99%)

• Dichloromethane (DCM, anhydrous, ≥99.8%)

• Sodium bicarbonate (NaHCO₃)

• Magnesium sulfate (MgSO₄, anhydrous)

• Silica gel (for column chromatography, 230-400 mesh)

• Standard solvents for chromatography (Hexanes, Ethyl Acetate)

• Deuterated solvents for NMR (e.g., CDCl₃)

Equipment:

• Round-bottom flasks, reflux condenser, dropping funnel, magnetic stirrer, heating mantle

• Ice bath, rotary evaporator

• Standard laboratory glassware

• Fume hood

• Personal Protective Equipment (PPE): safety goggles, face shield, lab coat, chemically resistant gloves (neoprene or butyl rubber for SOCl₂ and POCl₃)[7]

• pH paper

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• NMR spectrometer, Mass spectrometer (MS), FT-IR spectrometer

Critical Safety Precautions

This protocol involves hazardous reagents that require strict safety measures.

• Thionyl Chloride (SOCl₂) & Phosphorus Oxychloride (POCl₃): Both are highly corrosive, toxic, and react violently with water to release toxic gases (HCl, SO₂).[8][9] They can cause severe burns to the skin, eyes, and respiratory tract.[10]

  • ALWAYS handle SOCl₂ and POCl₃ in a certified chemical fume hood.[7]

  • Wear appropriate PPE, including a face shield, lab coat, and heavy-duty, chemical-resistant gloves.[11]

  • Ensure an emergency eyewash station and safety shower are immediately accessible.[10]

  • Quench any residual reagent and clean glassware cautiously, typically by slowly adding to a large volume of ice-cold water or a basic solution under vigorous stirring in a fume hood.

• Vilsmeier-Haack Reagent: The pre-complex formed from POCl₃ and DMF is highly reactive. The formation is exothermic and should be performed with cooling.

• Sodium Borohydride (NaBH₄): Reacts with acidic solutions and protic solvents to release flammable hydrogen gas. Additions should be controlled.

• General Handling: Always review the Safety Data Sheet (SDS) for each reagent before use. Work in a well-ventilated area and avoid inhalation of vapors.[7]

Step-by-Step Synthesis Protocol

Step 1: Synthesis of 1-Cyclohexyl-3-methyl-1H-pyrazol-5(4H)-one (Intermediate I)

• To a 250 mL round-bottom flask, add cyclohexylhydrazine hydrochloride (15.0 g, 100 mmol) and sodium acetate (8.2 g, 100 mmol) in glacial acetic acid (100 mL).

• Stir the mixture at room temperature for 15 minutes to form the free hydrazine in situ.

• Add ethyl acetoacetate (13.0 g, 12.7 mL, 100 mmol) to the suspension.

• Fit the flask with a reflux condenser and heat the reaction mixture to reflux (approx. 118 °C) for 4 hours. Monitor the reaction progress by TLC (7:3 Hexanes:EtOAc).

• After completion, allow the mixture to cool to room temperature and then pour it slowly into 500 mL of ice-cold water with stirring.

• A precipitate will form. Continue stirring for 30 minutes in the ice bath.

• Collect the solid product by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral, and then with a small amount of cold ethanol.

• Dry the solid under vacuum to yield 1-cyclohexyl-3-methyl-1H-pyrazol-5(4H)-one as a white or off-white solid. The product can be used in the next step without further purification if purity is sufficient.

Step 2: Synthesis of 1-Cyclohexyl-3-methyl-1H-pyrazole-4-carbaldehyde (Intermediate II)

Causality Note: The Vilsmeier-Haack reaction is an effective method for formylating electron-rich pyrazoles at the C4 position. The reaction proceeds via an electrophilic chloroiminium salt (the Vilsmeier reagent) generated from POCl₃ and DMF.[1][12]

• In a fume hood, prepare the Vilsmeier reagent. To a 250 mL flask cooled in an ice bath (0-5 °C), add anhydrous DMF (21.9 g, 23.0 mL, 300 mmol).

• Slowly add phosphorus oxychloride (POCl₃) (23.0 g, 14.0 mL, 150 mmol) dropwise via a dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

• Stir the resulting mixture at 0-5 °C for an additional 30 minutes.

• In a separate 500 mL flask, dissolve the dried Intermediate I (9.0 g, 50 mmol) in anhydrous DMF (50 mL).

• Slowly add the solution of Intermediate I to the pre-formed Vilsmeier reagent at 0-5 °C.

• After the addition is complete, remove the ice bath and heat the reaction mixture to 70-80 °C for 3 hours. Monitor by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and carefully pour it onto 500 g of crushed ice with vigorous stirring.

• Neutralize the acidic solution by the slow, portion-wise addition of solid sodium bicarbonate until the pH is ~7-8. Be cautious of gas evolution.

• The product will precipitate. Stir the mixture for 1 hour, then collect the solid by vacuum filtration.

• Wash the solid with water and dry. Purify the crude product by recrystallization from an ethanol/water mixture or by column chromatography (silica gel, gradient elution with Hexanes:EtOAc) to yield the pure aldehyde.[13]

Step 3: Synthesis of (1-Cyclohexyl-3-methyl-1H-pyrazol-4-yl)methanol (Intermediate III)

Causality Note: Sodium borohydride is a mild reducing agent that chemoselectively reduces aldehydes to primary alcohols without affecting the pyrazole ring.

• Dissolve Intermediate II (8.3 g, 40 mmol) in absolute ethanol (150 mL) in a 500 mL flask.

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add sodium borohydride (NaBH₄) (2.3 g, 60 mmol) in small portions over 30 minutes. Hydrogen gas will evolve.

• After the addition, stir the reaction at room temperature for 2 hours. Monitor by TLC for the disappearance of the aldehyde.

• Carefully quench the reaction by the dropwise addition of water (50 mL) at 0 °C.

• Remove the ethanol using a rotary evaporator.

• Add 100 mL of water to the residue and extract the product with ethyl acetate (3 x 75 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the alcohol, which is often a viscous oil or low-melting solid. This product is typically pure enough for the next step.

Step 4: Synthesis of 4-(Chloromethyl)-1-cyclohexyl-3-methyl-1H-pyrazole (Final Product)

Causality Note: Thionyl chloride converts primary alcohols to alkyl chlorides. The reaction often proceeds via an SNi (internal nucleophilic substitution) mechanism, forming an intermediate alkyl chlorosulfite.

• In a fume hood, dissolve Intermediate III (6.3 g, 30 mmol) in anhydrous dichloromethane (DCM) (100 mL) in a 250 mL flask equipped with a magnetic stirrer and a dropping funnel.

• Cool the solution to 0 °C in an ice bath.

• Slowly add thionyl chloride (SOCl₂) (5.4 g, 3.3 mL, 45 mmol) dropwise over 20 minutes. Gas evolution (SO₂ and HCl) will be observed.

• After the addition, allow the reaction to warm to room temperature and stir for 3-4 hours. Monitor by TLC until the starting alcohol is consumed.

• Carefully pour the reaction mixture onto 200 g of crushed ice.

• Slowly and cautiously neutralize the mixture with a saturated aqueous solution of sodium bicarbonate. Extract the product with DCM (3 x 75 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., 9:1 Hexanes:EtOAc) to afford the final product, 4-(Chloromethyl)-1-cyclohexyl-3-methyl-1H-pyrazole.[3]

Characterization

The identity and purity of the final product and key intermediates should be confirmed using standard analytical techniques:

• ¹H NMR & ¹³C NMR: To confirm the chemical structure, proton and carbon environments, and successful functional group transformations (e.g., disappearance of the aldehyde proton at ~9-10 ppm and appearance of the -CH₂Cl protons at ~4.5-5.0 ppm).[14][15]

• Mass Spectrometry (MS): To confirm the molecular weight of the product and its fragmentation pattern.

• FT-IR Spectroscopy: To observe characteristic vibrational frequencies, such as the disappearance of the broad O-H stretch from the alcohol intermediate.

Mechanism Spotlight: Chlorination with Thionyl Chloride

The conversion of an alcohol to an alkyl chloride using thionyl chloride typically proceeds through an internal nucleophilic substitution (SNi) mechanism, which results in retention of stereochemistry at a chiral center. While the benzylic-like carbon in this synthesis is not chiral, understanding the mechanism is crucial.

• The alcohol's oxygen atom attacks the electrophilic sulfur atom of SOCl₂, displacing a chloride ion.

• A proton is lost, forming a key intermediate: an alkyl chlorosulfite ester.

• The chlorosulfite group is an excellent leaving group. It begins to depart, and the chloride atom from the same molecule attacks the carbon from the front side, in an "internal" fashion. This occurs within a tight ion pair, leading to the final product with the release of sulfur dioxide and hydrogen chloride gases.[16][17]

Caption: Simplified SNi mechanism for alcohol chlorination.

Data Summary

The following table summarizes the typical quantities and conditions for the synthesis starting from 100 mmol of cyclohexylhydrazine hydrochloride.

Step	Key Reagents	Molar Ratio (vs. Substrate)	Solvent	Temp. (°C)	Time (h)	Expected Yield
1	Ethyl Acetoacetate	1.0	Acetic Acid	Reflux (~118)	4	75-85%
2	POCl₃ / DMF	3.0 / 6.0	DMF	70-80	3	60-70%
3	NaBH₄	1.5	Ethanol	0 → RT	2	85-95%
4	SOCl₂	1.5	DCM	0 → RT	3-4	70-80%

References

• Vertex AI Search Result, Document[18] (Title: 224 - Thionyl Chloride Reaction on Alcohol: S - D:\FIROZ\MATERIALS OF ALL TOPIC)

• Master Organic Chemistry. (2014, February 10). SOCl2 Mechanism For Alcohols To Alkyl Halides: SN2 versus SNi.[16]

• The Royal Society of Chemistry. (2022, May 20). CHAPTER 6: Chlorination Using Thionyl Chloride.[17]

• Common Organic Chemistry. Alcohol to Chloride (SOCl2 + cat. DMF).[19]

• NOAA. THIONYL CHLORIDE - CAMEO Chemicals.[8]

• INCHEM. ICSC 1409 - THIONYL CHLORIDE.[9]

• New Jersey Department of Health. Hazard Summary: Thionyl Chloride.[10]

• Wikipedia. Thionyl chloride.[20]

• Vulcanchem. 1-ethyl-3-(pyrazin-2-yl)-1H-pyrazole-4-carbaldehyde.

• Standard Operating Procedures for Thionyl Chloride. (2013, July 22). SOP 0079 - Thionyl Chloride.[7]

• PENTA. (2019, September 12). Safety Data Sheet: Thionyl chloride.[11]

• Lokhande, P. D., & Hasanzadeh, K. Regioselective formylation and chemoselective oxidation of 1, 3, 5-triaryl pyrazoline: Synthesis of 4-(3,5-diaryl-1H-pyrazol-1-yl) benzaldehydes. Journal of Chemical and Pharmaceutical Research.[1]

• MDPI. (2021, July 22). 4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine.[14]

• International Journal of Pharmaceutical Sciences Review and Research. (2020, October 24). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives.[2]

• MDPI. (2022, August 29). Recent Advances in Synthesis and Properties of Pyrazoles.[5]

• Semantic Scholar. Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions.[21]

• Green Chemistry (RSC Publishing). Solvent-free mechanochemical chlorination of pyrazoles with trichloroisocyanuric acid.[22][23]

• SFU Summit. Appendix D. Experimental Data for Chapter 4.[24]

• REAL-J. VILSMEIER-HAACK SYNTHESIS OF NEW STEROIDAL PYRAZOLES.[25]

• Cambridge University Press. Vilsmeier-Haack Reaction.[12]

• Biointerface Research in Applied Chemistry. (2021, March 1). A One-Pot Multicomponent Catalytic Synthesis of New 1H-Pyrazole-1-Carbothioamide Derivatives with Molecular Docking.[15]

• KTU ePubl. Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions.[13]

• Organic Syntheses Procedure. REGIOSELECTIVE SYNTHESIS OF 1,3,5-TRISUBSTITUTED PYRAZOLES.[26]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION.[6]

• PMC. Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities.[27]

• Cardiff University - ORCA. (2022, September 15). Synthesis, biological evaluation and computational studies of pyrazole derivatives as Mycobacterium tuberculosis CYP121A1 inhibitors.[3]

• Green Chemistry (RSC Publishing). Solvent-free mechanochemical chlorination of pyrazoles with trichloroisocyanuric acid.[23]

• ResearchGate. (2025, August 6). Improved Synthesis of 1H-Pyrazole-4-carbaldehyde (VI) | Request PDF.[28]

• Google Patents. WO2011076194A1 - Method for purifying pyrazoles.[29]

• Arkivoc. (2011, May 30). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity.[30]

• ACS Publications. Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents.

• Preprints.org. (2025, August 19). Direct Cyclization/Chlorination Strategy of Hydrazines for Synthesis of 4-chloropyrazoles by TCCA.[4]

• Arkivoc. Recent advances in the synthesis of new pyrazole derivatives.[31]

• RJPBCS. Synthesis and Anticancer Activity of Some Novel 1h-Pyrazol-5(4H)-One Derivatives.[32]

• MDPI. (2022, November 7). Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one.[33]

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"application of pyrazole derivatives in agrochemical research"

Application Note: Strategic Development of Pyrazole-Based Agrochemicals

Executive Summary

The pyrazole ring (

) is a "privileged scaffold" in modern agrochemistry, serving as the core pharmacophore for three distinct classes of crop protection agents: SDHI fungicides (e.g., Fluxapyroxad), GABA-gated chloride channel antagonists (e.g., Fipronil), and HPPD-inhibitor herbicides (e.g., Pyrasulfotole).

This guide provides a technical roadmap for researchers developing next-generation pyrazoles. Unlike generic organic synthesis manuals, this note focuses on the causality between synthetic choices and biological outcomes, specifically addressing the challenge of regioselectivity and the validation of mode-of-action (MoA) through specific bioassays.

Strategic Design & SAR Logic

The bioactivity of pyrazoles is dictated by substituent positioning. A minor structural change can shift the molecule from an insecticide to a fungicide.

• Insecticidal Logic (The Fipronil Template): Requires a bulky hydrophobic group (often trifluoromethyl) at C-3 and an electron-withdrawing phenyl group at N-1. The mechanism relies on blocking the chloride channel pore.

• Fungicidal Logic (The SDHI Template): Requires a pyrazole-4-carboxamide linkage. The amide bond mimics the ubiquinone structure, binding to the succinate dehydrogenase complex (Complex II).

• Herbicidal Logic (The HPPD Template): Often involves a 4-benzoylpyrazole structure where the hydroxyl group at C-5 chelates the iron atom in the HPPD enzyme active site.

Visualization: The Pyrazole Divergence Pathway

Figure 1: Structural Activity Relationship (SAR) divergence. Specific substitutions dictate the target biological pathway.

Protocol A: Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles

The Challenge: The condensation of hydrazines with 1,3-dicarbonyls (Knorr Synthesis) often yields a mixture of 1,3- and 1,5-isomers. Separation requires tedious chromatography. The Solution: Control regioselectivity using solvent polarity and steric bulk, or utilize enaminones as precursors.

Materials

• Precursor: 1,3-diketone or

  -enaminone.

• Hydrazine derivative (e.g., Methylhydrazine or Phenylhydrazine).

• Solvent: Ethanol (protic) vs. THF (aprotic).

• Catalyst: Acetic acid or HCl (catalytic amounts).

Step-by-Step Methodology

• Precursor Preparation:

  • Synthesize the

    -enaminone by reacting the appropriate acetyl derivative with DMF-DMA (N,N-Dimethylformamide dimethyl acetal). Why? Enaminones are "harder" electrophiles than diketones, often improving regiocontrol.

• Cyclization (The Critical Step):

  • Dissolve

    -enaminone (1.0 equiv) in Ethanol (0.5 M).

  • Add Hydrazine derivative (1.1 equiv) dropwise at 0°C. Why? Low temperature prevents kinetic overshoot and minimizes side reactions.

  • Regio-Control Check:

    • For 1,3-isomer preference: Use a protic solvent (EtOH) and acid catalyst.

    • For 1,5-isomer preference: Use a non-polar solvent (Toluene) and heat.

• Reflux & Monitoring:

  • Reflux for 3–6 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 3:1). Look for the disappearance of the enaminone spot.

• Work-up:

  • Evaporate solvent under reduced pressure.

  • Purification: Recrystallize from Ethanol/Water (9:1). Avoid chromatography if possible to ensure scalability.

Validation: Confirm isomer structure via NOESY NMR. The interaction between N-methyl protons and C-5 substituent protons is the definitive signature.

Protocol B: In Vitro SDHI Fungicide Assay (Mitochondrial Complex II)

Objective: Quantify the inhibition of Succinate Dehydrogenase (SDH) by the synthesized pyrazole derivative. Mechanism: The assay uses Dichlorophenolindophenol (DCIP) as an artificial electron acceptor. When Succinate is oxidized to Fumarate, electrons are passed to DCIP, causing it to lose its blue color (absorbance decrease at 600 nm). Inhibitors prevent this color change.

Materials

• Enzyme Source: Mitochondrial fraction isolated from Botrytis cinerea or Rhizoctonia solani mycelium.

• Substrate: Sodium Succinate (20 mM).

• Indicator: DCIP (50 µM).

• Inhibitor: Pyrazole test compounds (dissolved in DMSO).

Workflow Visualization

Figure 2: SDHI Assay Workflow. The reduction of DCIP is the measurable proxy for enzyme activity.

Protocol Steps

• Preparation: Dilute test compounds in DMSO to create a concentration gradient (0.01 µM to 100 µM). Final DMSO concentration in assay must be <1% to avoid enzyme denaturation.

• Incubation: Mix 50 µL of mitochondrial suspension with 10 µL of test compound. Incubate for 10 minutes. Why? Allows the inhibitor to bind to the ubiquinone-binding pocket (Q-site).

• Reaction Trigger: Add 140 µL of Assay Buffer containing Sodium Succinate and DCIP.

• Measurement: Immediately place in a spectrophotometer. Record OD600 every 30 seconds for 10 minutes.

• Calculation:

  Calculate using non-linear regression (Log-inhibitor vs. response).

Protocol C: In Vivo Insecticidal Bioassay (Leaf-Dip Method)

Objective: Assess contact and stomach toxicity against Lepidopteran larvae (e.g., Spodoptera frugiperda). Relevance: Pyrazoles like Chlorantraniliprole (Ryanodine receptor) and Fipronil (GABA) are highly effective against chewing pests.

Protocol Steps

• Leaf Preparation: Cut uniform disks (4 cm diameter) from fresh cabbage or cotton leaves.

• Dipping: Dip leaf disks into the test solution (pyrazole derivative + 0.1% Triton X-100 surfactant) for 10 seconds.

  • Control: Dip in water + 0.1% Triton X-100.

  • Why Triton X-100? Ensures uniform wetting of the waxy leaf cuticle.

• Drying: Air-dry disks on paper towels for 1 hour.

• Infestation: Place one dried disk per petri dish. Introduce 10 second-instar larvae per dish.

• Incubation: Store at 25°C, 60% RH, 16:8 L:D photoperiod.

• Scoring: Assess mortality at 48 and 72 hours. "Dead" is defined as no movement when prodded with a brush.

Data Presentation & Analysis

When reporting results, structure your data to allow direct comparison with commercial standards (e.g., Fipronil or Boscalid).

Table 1: Example Data Layout for Pyrazole Derivatives

Compound ID	R1 (N-subst)	R3 (C-subst)	SDHI IC50 (µM)	Larval Mortality % (100 ppm)
PZ-001	Methyl	CF3	>50 (Inactive)	98% (Active)
PZ-002	Phenyl	Difluoromethyl	0.05 (Active)	12% (Inactive)
Fipronil	(Std)	(Std)	>50	100%
Fluxapyroxad	(Std)	(Std)	0.02	5%

References

• Rheinheimer, J. (2024). The structure-activity relationships of pyrazole-4-carboxamide fungicides. Journal of Agricultural and Food Chemistry.

• Sierotzki, H., & Scalliet, G. (2013).[1] A review of current knowledge of resistance aspects for the next-generation succinate dehydrogenase inhibitor fungicides. Phytopathology.

• Casida, J. E. (2015). Golden Age of RyR and GABA-Cl Insecticides: Fipronil and Diamides. Chemical Research in Toxicology.

• Maddox, C. (2023). Regioselective synthesis of pyrazoles: A practical guide for agrochemical discovery. Organic Process Research & Development.

• FRAC (Fungicide Resistance Action Committee). (2025). SDHI Working Group Recommendations and Methodologies.

Sources

• 1. Research in Plant Disease [online-rpd.org]

Knorr Pyrazole Synthesis: A Detailed Protocol for the Preparation of Substituted Pyrazoles

Introduction

The pyrazole nucleus, a five-membered heterocycle with two adjacent nitrogen atoms, is a cornerstone in medicinal chemistry and drug development.[1] Its derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[2] The Knorr pyrazole synthesis, first reported by Ludwig Knorr in 1883, remains one of the most straightforward and versatile methods for constructing this valuable scaffold.[2][3] This reaction involves the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative, typically under acidic conditions.[4][5]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the execution of the Knorr pyrazole synthesis for preparing a variety of substituted pyrazoles. We will delve into the mechanistic underpinnings of the reaction, provide detailed step-by-step protocols, explore the critical factors that influence reaction outcomes such as regioselectivity, and discuss modern advancements in the methodology.

Reaction Mechanism

The Knorr pyrazole synthesis proceeds through an acid-catalyzed condensation-cyclization-dehydration sequence. The generally accepted mechanism involves the following key steps:

• Activation of the Carbonyl: In the presence of an acid catalyst, one of the carbonyl groups of the 1,3-dicarbonyl compound is protonated, increasing its electrophilicity.

• Nucleophilic Attack and Imine/Enamine Formation: The more nucleophilic nitrogen of the hydrazine attacks the activated carbonyl carbon, leading to the formation of a carbinolamine intermediate. This intermediate then dehydrates to form a hydrazone or a related enamine intermediate.[6]

• Intramolecular Cyclization: The second nitrogen atom of the hydrazine derivative then performs an intramolecular nucleophilic attack on the remaining carbonyl group.

• Dehydration and Aromatization: The resulting cyclic intermediate undergoes dehydration to form the stable, aromatic pyrazole ring.[4]

The initial point of attack by the hydrazine on an unsymmetrical 1,3-dicarbonyl compound is a critical factor that determines the regiochemical outcome of the reaction, an issue we will explore in detail later in this guide.

Caption: Figure 1: General Mechanism of the Knorr Pyrazole Synthesis.

General Experimental Protocol

This protocol provides a general framework for the synthesis of substituted pyrazoles via the Knorr condensation. The specific quantities of reagents, choice of solvent, and reaction temperature may require optimization depending on the specific substrates used.

Materials and Equipment

• 1,3-Dicarbonyl compound (e.g., acetylacetone, ethyl acetoacetate, dibenzoylmethane)

• Hydrazine derivative (e.g., hydrazine hydrate, phenylhydrazine, substituted phenylhydrazines)

• Solvent (e.g., ethanol, glacial acetic acid, 2,2,2-trifluoroethanol)

• Acid catalyst (often the solvent itself, e.g., acetic acid, or a few drops of a stronger acid like H₂SO₄)

• Round-bottom flask equipped with a reflux condenser and magnetic stirrer

• Heating mantle or oil bath

• Apparatus for filtration (e.g., Büchner funnel and flask)

• Apparatus for recrystallization

• Thin-layer chromatography (TLC) supplies for reaction monitoring

Step-by-Step Procedure

• Reaction Setup: In a round-bottom flask, dissolve the 1,3-dicarbonyl compound (1.0 equivalent) in the chosen solvent (e.g., ethanol or glacial acetic acid).

• Addition of Hydrazine: To the stirred solution, add the hydrazine derivative (1.0-1.2 equivalents). The addition may be exothermic, so it should be done cautiously.

• Catalyst Addition (if necessary): If not using an acidic solvent, add a catalytic amount of a suitable acid (e.g., 2-3 drops of concentrated sulfuric acid or p-toluenesulfonic acid).

• Reaction Heating: Heat the reaction mixture to reflux and maintain this temperature. The reaction progress should be monitored by TLC. Reaction times can vary from 1 to 24 hours depending on the reactivity of the substrates.

• Work-up: Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature. For many pyrazoles, the product will precipitate out of the solution upon cooling or upon the addition of cold water.

• Isolation: Collect the precipitated solid by vacuum filtration. Wash the solid with a small amount of cold solvent (the same as used for the reaction or water) to remove any soluble impurities.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, methanol, or an ethanol/water mixture). The purity of the final product should be assessed by melting point determination and spectroscopic methods (NMR, IR, MS).

Specific Protocol: Synthesis of 1-Phenyl-3-methyl-5-pyrazolone

This protocol is adapted from the original work of Ludwig Knorr and provides a specific example of the synthesis of a pyrazolone derivative.[3]

Materials

• Phenylhydrazine (10.81 g, 0.1 mol)

• Ethyl acetoacetate (13.01 g, 0.1 mol)

• Ethanol (50 mL)

• Glacial acetic acid (5 mL)

Procedure

• In a 250 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine phenylhydrazine and ethyl acetoacetate in ethanol.

• Add glacial acetic acid to the mixture.

• Heat the reaction mixture to reflux with constant stirring for 2 hours.

• After 2 hours, allow the reaction mixture to cool to room temperature.

• Pour the cooled mixture into 200 mL of ice-cold water with stirring.

• A solid precipitate will form. Collect the crude product by vacuum filtration using a Büchner funnel.

• Wash the collected solid with two 20 mL portions of cold water.

• Recrystallize the crude product from a hot ethanol/water mixture to obtain pure 1-phenyl-3-methyl-5-pyrazolone as a white crystalline solid.

• Dry the purified product in a desiccator. The expected yield is typically high, often exceeding 80%.

Factors Influencing Regioselectivity

When an unsymmetrical 1,3-dicarbonyl compound reacts with a substituted hydrazine, the formation of two constitutional isomers is possible. The control of regioselectivity is a critical aspect of the Knorr synthesis, particularly in the context of drug development where a specific isomer is often responsible for the desired biological activity. The primary factors influencing regioselectivity are:

• Steric Hindrance: Bulky substituents on either the dicarbonyl compound or the hydrazine can sterically direct the initial nucleophilic attack to the less hindered carbonyl group.

• Electronic Effects: Electron-withdrawing groups on the 1,3-dicarbonyl increase the electrophilicity of the adjacent carbonyl carbon, making it more susceptible to nucleophilic attack. Conversely, electron-donating groups decrease electrophilicity.

• Reaction pH: The acidity of the reaction medium can influence which nitrogen atom of the substituted hydrazine is the more potent nucleophile. Under acidic conditions, the reactivity of the carbonyl groups is enhanced through protonation.[6]

• Solvent: The choice of solvent can have a dramatic impact on regioselectivity. For instance, the use of fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) has been shown to significantly improve the regioselectivity in the synthesis of certain fluorinated pyrazoles compared to standard solvents like ethanol. This is attributed to the unique hydrogen-bonding properties of these solvents which can differentially activate the carbonyl groups.

1,3-Dicarbonyl Compound	Hydrazine	Solvent	Major Regioisomer	Reference
1,1,1-Trifluoro-2,4-pentanedione	Phenylhydrazine	Ethanol	Mixture of isomers
1,1,1-Trifluoro-2,4-pentanedione	Phenylhydrazine	TFE/HFIP	1-Phenyl-3-methyl-5-trifluoromethylpyrazole
Ethyl benzoylacetate	Hydrazine hydrate	Acetic Acid	5-Phenyl-1H-pyrazol-3(2H)-one	[7]
2-Acetyl-1,3-indanedione	4-Trifluoromethylphenylhydrazine	Acetic Acid	3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno[1,2-c]pyrazol-4(1H)-one	[8]

Table 1: Influence of Reactants and Solvents on Regioselectivity in Knorr Pyrazole Synthesis

Modern Variations and Enhancements

While the classical Knorr synthesis is robust, several modern variations have been developed to improve reaction efficiency, yields, and environmental friendliness.

Microwave-Assisted Synthesis

Microwave-assisted organic synthesis (MAOS) has emerged as a powerful tool for accelerating the Knorr pyrazole synthesis.[9] Microwave irradiation can dramatically reduce reaction times from hours to minutes and often leads to higher yields and cleaner products.[10][11] Solvent-free microwave-assisted syntheses of pyrazolones have also been reported, offering a greener alternative to traditional methods.[12]

Method	Reaction Time	Yield	Reference
Conventional Heating	8-9.5 hours	28-72%	[10]
Microwave Irradiation	20-30 minutes	84-98%	[10]

Table 2: Comparison of Conventional Heating and Microwave Irradiation for a Pyrazole Synthesis

One-Pot Procedures

One-pot syntheses, where multiple reaction steps are carried out in a single reaction vessel without the isolation of intermediates, offer significant advantages in terms of efficiency and resource conservation.[13] Several one-pot modifications of the Knorr synthesis have been developed, for example, by generating the 1,3-dicarbonyl compound in situ followed by the addition of hydrazine.[2]

Caption: Figure 2: Experimental Workflow for Knorr Pyrazole Synthesis.

Conclusion

The Knorr pyrazole synthesis is a time-honored yet highly relevant reaction in the arsenal of the modern organic and medicinal chemist. Its operational simplicity, use of readily available starting materials, and the biological significance of its products ensure its continued importance. By understanding the underlying mechanism and the factors that govern its outcome, particularly regioselectivity, researchers can effectively leverage this reaction to synthesize a diverse array of substituted pyrazoles for applications in drug discovery and beyond. The adoption of modern techniques such as microwave-assisted synthesis further enhances the efficiency and sustainability of this classic transformation.

References

• Chem Help Asap. Knorr Pyrazole Synthesis. Available from: [Link]

• Deng, X., & Mani, N. S. (2008). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. The Journal of Organic Chemistry, 73(6), 2412–2415. Available from: [Link]

• Wang, Y., et al. (2010). Microwave-Assisted One-Pot Synthesis of Pyrazolone Derivatives under Solvent-Free Conditions. Molecules, 15(5), 3591-3601. Available from: [Link]

• Kong, Y., Tang, M., & Wang, Y. (2014). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Letters, 16(3), 576-579. Available from: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2024). Microwave Assisted Synthesis Of New Heterocyclic Compounds. Available from: [Link]

• Hilaris Publisher. (2020). An Efficient One Pot Synthesis and Biological Screening of Some Pyrazole Based Heterocycles. Available from: [Link]

• IJPREMS. (2025). RECENT ADVANCES IN THE SYNTHESIS OF PYRROLE DERIVATIVES: MECHANISM. Available from: [Link]

• Al-Sanea, M. M., et al. (2021). Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent Growth Inhibitors of Drug-Resistant Bacteria. Molecules, 26(17), 5122. Available from: [Link]

• Merck Index. (n.d.). Knorr Pyrazole Synthesis. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Available from: [Link]

• The Royal Society of Chemistry. (2017). Knorr Pyrazole Synthesis of Edaravone. Available from: [Link]

• Fustero, S., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6523. Available from: [Link]

• Flood, D. T., et al. (2018). Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. Angewandte Chemie International Edition, 57(36), 11629-11633. Available from: [Link]

• Cantillo, D., et al. (2007). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. Organic Letters, 9(10), 1843-1845. Available from: [Link]

• De la Cuesta, E., et al. (2022). Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno[1,2-c]pyrazol-4(1H)-one. Molbank, 2022(4), M1483. Available from: [Link]

• Royal Society of Chemistry. (2020). Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. Available from: [Link]

• Chemistry Stack Exchange. (2018). One-pot synthesis of pyrazole. Available from: [Link]

• The Pharma Innovation Journal. (2014). Microwave assisted synthesis of some pyrazole derivatives and their antibacterial and antifungal activity. Available from: [Link]

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Application of Pyrazole Compounds as Anti-Inflammatory Agents: A Technical Guide for Researchers

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of pyrazole compounds as anti-inflammatory agents. Pyrazole, a five-membered heterocyclic scaffold, is a cornerstone in medicinal chemistry, with numerous derivatives demonstrating significant therapeutic potential.[1][2] This guide will delve into the core mechanisms of action, provide detailed experimental protocols for in vitro and in vivo evaluation, and offer insights into the structure-activity relationships of these promising compounds.

The Inflammatory Cascade: A Complex Biological Response

Inflammation is the body's innate response to harmful stimuli, such as pathogens, damaged cells, or irritants.[3] While a critical component of the healing process, chronic inflammation can contribute to a variety of diseases, including rheumatoid arthritis, inflammatory bowel disease, and even cancer.[3][4] The inflammatory response is orchestrated by a complex network of signaling pathways and mediators, including prostaglandins, cytokines, and various enzymes.

A key enzyme in the inflammatory cascade is cyclooxygenase (COX), which exists in two primary isoforms: COX-1 and COX-2.[1] COX-1 is constitutively expressed in most tissues and is involved in physiological functions, whereas COX-2 is inducible and its expression is upregulated at sites of inflammation.[1][5] COX-2 catalyzes the conversion of arachidonic acid to prostaglandins, which are potent mediators of pain, fever, and inflammation.[6][7]

Pyrazole Compounds: Targeting the Engines of Inflammation

The pyrazole moiety has proven to be a privileged scaffold in the design of anti-inflammatory agents.[1][4] Its structural versatility allows for the synthesis of a wide array of derivatives with diverse biological activities.[2] The most prominent mechanism by which pyrazole compounds exert their anti-inflammatory effects is through the selective inhibition of the COX-2 enzyme.[4]

Mechanism of Action: Selective COX-2 Inhibition

The diaryl-substituted pyrazole structure is a hallmark of many selective COX-2 inhibitors.[8] A prime example is Celecoxib, a widely used nonsteroidal anti-inflammatory drug (NSAID).[5][6][8][9] The selectivity of these compounds for COX-2 over COX-1 is attributed to key structural features. The sulfonamide side chain of Celecoxib, for instance, binds to a hydrophilic side pocket present in the active site of COX-2 but not COX-1.[5][7] This selective inhibition of COX-2 reduces the production of pro-inflammatory prostaglandins while minimizing the gastrointestinal side effects associated with the inhibition of COX-1 by non-selective NSAIDs.[5]

Caption: Signaling pathway of COX-2 inhibition by pyrazole compounds.

Beyond COX-2: Targeting Other Inflammatory Pathways

While COX-2 inhibition is a major mechanism, some pyrazole derivatives have been shown to modulate other key players in the inflammatory cascade. One such target is the p38 mitogen-activated protein kinase (p38 MAPK).[10][11] The p38 MAPK signaling pathway is activated by inflammatory stimuli and leads to the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).[12][13] Inhibition of p38 MAPK by certain pyrazole compounds offers an alternative or complementary anti-inflammatory strategy.[10][11]

Caption: Inhibition of the p38 MAPK signaling pathway by pyrazole compounds.

Prominent Pyrazole-Based Anti-Inflammatory Agents

A number of pyrazole derivatives have been developed and investigated for their anti-inflammatory properties. The following table summarizes some key examples and their reported activities.

Compound	Target(s)	In Vitro Activity (IC50)	In Vivo Efficacy	Reference(s)
Celecoxib	COX-2	0.28 µM (COX-2)	Effective in various inflammation models	[10]
Deracoxib	COX-2	Not specified	Potent NSAID	[14]
Ramifenazone	COX	Not specified	Potent NSAID	[14]
Compound 129	COX-2	0.26 µM (COX-2)	Not specified	[10]
Trimethoxy derivatives 5f	COX-2	1.50 µM	Not specified	[15]
Trimethoxy derivatives 6f	COX-2	1.15 µM	Not specified	[15]
SD-0006	p38α/β MAPK	Potent and selective	Efficacious in mouse collagen-induced arthritis model	[12]
BIRB 796	p38 MAPK	Potent inhibitor of all p38 isoforms	Clinical candidate for inflammatory diseases	[12][13]
M1E and M1G	p38 MAPK, COX-2	Not specified	Reduced arthritic score and inflammatory cytokines in CIA mice	[11]

Experimental Protocols for Evaluating Anti-Inflammatory Activity

This section provides detailed, step-by-step protocols for key in vitro and in vivo assays to assess the anti-inflammatory potential of novel pyrazole compounds.

In Vitro Evaluation

This assay is fundamental for determining the potency and selectivity of pyrazole compounds against COX isoforms.

Principle: This colorimetric assay measures the peroxidase activity of COX. The conversion of arachidonic acid by COX produces prostaglandin G2 (PGG2), which is then reduced to PGH2, a process that can be monitored by the oxidation of a chromogenic substrate.

Materials:

• COX-1 and COX-2 enzymes (ovine or human recombinant)

• Arachidonic acid

• Heme

• TMPD (N,N,N',N'-tetramethyl-p-phenylenediamine)

• Assay buffer (e.g., Tris-HCl)

• 96-well microplate

• Microplate reader

• Test pyrazole compounds and reference inhibitors (e.g., Celecoxib, Indomethacin)

Procedure:

• Compound Preparation: Dissolve pyrazole compounds in a suitable solvent (e.g., DMSO) to prepare stock solutions. Serially dilute the stock solutions to obtain a range of test concentrations.

• Enzyme Preparation: Prepare working solutions of COX-1 and COX-2 enzymes in the assay buffer containing heme.

• Assay Setup: In a 96-well plate, add the assay buffer, enzyme solution, and the test compound or vehicle control.

• Initiation of Reaction: Initiate the reaction by adding arachidonic acid and TMPD to each well.

• Measurement: Immediately measure the absorbance at 590 nm at multiple time points to determine the reaction rate.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the vehicle control. Determine the IC50 value (the concentration of the compound that causes 50% inhibition) by plotting the percentage of inhibition against the compound concentration and fitting the data to a suitable dose-response curve. The selectivity index (SI) can be calculated as the ratio of IC50 (COX-1) / IC50 (COX-2).

Causality Behind Experimental Choices:

• Heme: Heme is a required cofactor for the peroxidase activity of COX enzymes.

• TMPD: TMPD serves as a convenient chromogenic substrate that changes color upon oxidation, allowing for easy spectrophotometric measurement of enzyme activity.

• Reference Inhibitors: Including a non-selective inhibitor (Indomethacin) and a selective COX-2 inhibitor (Celecoxib) allows for validation of the assay and benchmarking of the test compounds.

Caption: Experimental workflow for the carrageenan-induced paw edema model.

Conclusion and Future Directions

Pyrazole and its derivatives represent a highly valuable class of compounds in the quest for novel anti-inflammatory therapeutics. [1][4]Their proven efficacy as selective COX-2 inhibitors, coupled with their potential to modulate other inflammatory pathways like p38 MAPK, makes them attractive candidates for further development. [10][11]The protocols outlined in this guide provide a robust framework for the systematic evaluation of new pyrazole-based compounds. Future research in this area will likely focus on the design of dual-target inhibitors (e.g., COX-2/5-LOX or COX-2/p38 MAPK) to achieve enhanced efficacy and a broader spectrum of anti-inflammatory activity with improved safety profiles. [16]

References

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• Celebrex (Celecoxib) Pharmacology. (2023, June 18). News-Medical.Net. Retrieved from [Link]

• Celecoxib. (n.d.). Wikipedia. Retrieved from [Link]

• Le, J. (2024, February 28). Celecoxib. In StatPearls. StatPearls Publishing. Retrieved from [Link]

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• Celecoxib Pathway, Pharmacodynamics. (n.d.). ClinPGx. Retrieved from [Link]

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• Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. (2023, February 10). Encyclopedia.pub. Retrieved from [Link]

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• Clinical candidates of small molecule p38 MAPK inhibitors for inflammatory diseases. (n.d.). SciSpace. Retrieved from [Link]

• Towards safer anti-inflammatory therapy: synthesis of new thymol–pyrazole hybrids as dual COX-2/5-LOX inhibitors. (2022, November 21). Taylor & Francis. Retrieved from [Link]

• New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages. (2024, June 5). RSC Publishing - The Royal Society of Chemistry. Retrieved from [Link]

• Novel pyrazole-based COX-2 inhibitors as potential anticancer agents: Design, synthesis, cytotoxic effect against resistant cancer cells, cell cycle arrest, apoptosis induction and dual EGFR/Topo-1 inhibition. (2023, February 15). PubMed. Retrieved from [Link]

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• In Vitro Enzymatic and Computational Assessments of Pyrazole–Isatin and Pyrazole–Indole Conjugates as Anti-Diabetic, Anti-Arthritic, and Anti-Inflammatory Agents. (2025, February 23). MDPI. Retrieved from [Link]

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Troubleshooting & Optimization

Technical Support Center: Scale-Up Synthesis of Pyrazole-Based Compounds

Introduction: The pyrazole scaffold is a cornerstone in modern medicinal and agricultural chemistry, forming the core of numerous FDA-approved drugs and vital agrochemicals.[1][2] Its prevalence is due to the unique electronic properties and versatile biological activities of its derivatives, which range from anti-inflammatory to anticancer agents.[3][4][5] However, transitioning a promising pyrazole synthesis from the laboratory bench (gram-scale) to pilot or industrial production (kilogram-scale) is fraught with challenges. Issues that are trivial in a round-bottom flask can become critical obstacles in a large reactor.

This guide serves as a technical support resource for researchers, chemists, and process development professionals. It is structured in a question-and-answer format to directly address the specific, practical issues encountered during the scale-up of pyrazole-based compound synthesis, providing not just solutions but the fundamental reasoning behind them.

Section 1: Reaction & Process Optimization - FAQs

This section addresses common questions related to adapting reaction conditions for large-scale production.

Q1: What is the most common and scalable method for pyrazole synthesis?

A1: The most robust and widely used method for synthesizing the pyrazole ring, especially at scale, is the Knorr pyrazole synthesis .[6] This involves the condensation of a 1,3-dicarbonyl compound (or a synthetic equivalent) with a hydrazine derivative.[1][7]

• Causality: The Knorr synthesis is favored for scale-up due to the wide availability and relatively low cost of the starting materials. The reaction is generally high-yielding and operationally simple. While other powerful methods like [3+2] cycloadditions and multicomponent reactions exist and offer unique advantages for diversity, they can sometimes rely on more complex or less stable precursors (e.g., diazo compounds), posing challenges for large-scale handling and safety.[1][8][9]

Q2: My reaction yield dropped from 90% at 1L scale to 50% at 100L scale. What are the most likely causes?

A2: This is a classic scale-up problem rooted in fundamental physical principles. As you increase the reactor volume, the surface-area-to-volume ratio decreases dramatically. This directly impacts two critical parameters:

• Heat Transfer: Pyrazole formation, particularly the initial condensation step, is often exothermic. In a small flask, this heat dissipates quickly. In a large reactor, inefficient heat removal can lead to localized "hot spots." These elevated temperatures can cause degradation of starting materials, intermediates, or the final product, and promote the formation of side products.[10][11]

• Mass Transfer (Mixing): Achieving uniform mixing in a large volume is significantly more difficult. Inefficient stirring can lead to pockets of high reactant concentration and areas where the reaction has not initiated, resulting in incomplete conversion and the formation of impurities from side reactions.[11]

Q3: How can I control the formation of regioisomers when using an unsymmetrical 1,3-dicarbonyl compound?

A3: Regioselectivity is a major challenge when scaling up the synthesis of asymmetrically substituted pyrazoles.[1][9] The two carbonyl groups of the dicarbonyl compound have different reactivities, and the two nitrogen atoms of a substituted hydrazine also differ. The final ratio of isomers is determined by a delicate balance of factors:

• Kinetic vs. Thermodynamic Control: At lower temperatures, the reaction may favor the kinetically preferred product (formed faster). At higher temperatures, the reaction may equilibrate to the more stable, thermodynamically preferred isomer. Precise temperature control is therefore paramount.

• Solvent and pH: The choice of solvent can influence the tautomeric equilibrium of the 1,3-dicarbonyl starting material and the stability of reaction intermediates.[12] The pH of the reaction medium is also critical; acid catalysis is common, but some selective syntheses have been identified under basic conditions.[13][14] A systematic screening of solvents and pH at a small scale is essential before scaling up.

Q4: What solvent considerations are most important for a multi-kilogram scale synthesis?

A4: While solvents like ethanol, methanol, or acetic acid are common in lab-scale pyrazole synthesis, scale-up requires a more rigorous evaluation based on the "SAFE" principle: Safety, Availability, Cost, and Environment.[12][13]

• Safety & Environment: Solvents like 1,4-dioxane, while effective, are often avoided in large-scale processes due to their carcinogenic nature.[11][15] Halogenated solvents may also be restricted. Greener solvents should be considered.

• Process Efficiency: The solvent must be easily removed (e.g., have a suitable boiling point) and should not form difficult-to-break azeotropes with water or other components.

• Product Isolation: The ideal solvent is one from which the final product crystallizes directly upon completion of the reaction or cooling, simplifying the isolation procedure.[11]

Section 2: Troubleshooting Guide - Catalysts and Reagents

This section provides a problem-solving framework for issues related to catalysts and starting materials.

Issue: My heterogeneous catalyst is losing activity after only a few cycles.

This is a common problem indicating catalyst deactivation. Identifying the root cause is key to finding a solution.[16]

Table 1: Troubleshooting Catalyst Deactivation

Symptom	Likely Cause	Diagnostic Action	Proposed Solution
Sudden, complete loss of activity.	Poisoning: A substance in the reaction mixture (e.g., sulfur or amine impurities in starting materials) is irreversibly binding to the active sites.	Analyze starting materials for common catalyst poisons. Perform elemental analysis on the spent catalyst.	Purify starting materials. Introduce a guard bed to capture poisons before they reach the catalyst.
Gradual decrease in yield over several cycles.	Coking/Fouling: Carbonaceous deposits or polymeric byproducts are physically blocking the catalyst's pores and active sites.	Analyze the spent catalyst using Thermogravimetric Analysis (TGA) to detect carbon deposits.	Optimize reaction conditions (lower temperature, shorter residence time) to reduce byproduct formation. Implement a regeneration protocol.
Gradual loss of activity, especially with polar solvents.	Leaching: The active metal species is dissolving from the solid support into the reaction mixture. This is generally irreversible.	Analyze the reaction filtrate for traces of the dissolved metal using ICP-MS.	Choose a more robust catalyst support. Switch to a less polar solvent if the process allows. Consider catalyst encapsulation techniques.
Activity loss after high-temperature regeneration.	Sintering: High temperatures cause the fine metal particles on the catalyst support to agglomerate into larger, less active crystals.	Analyze the spent catalyst with Transmission Electron Microscopy (TEM) to observe particle size.	Lower the regeneration temperature. Use a catalyst with a more thermally stable support.

Protocol 1: General Regeneration of a Coked Zeolite Catalyst

This protocol is a standard method for removing carbonaceous deposits from zeolite-based catalysts.[16]

• Catalyst Recovery: After the reaction, recover the catalyst by filtration.

• Solvent Wash: Wash the recovered catalyst thoroughly with a solvent like acetone or ethanol to remove adsorbed reactants and products. Dry the catalyst in an oven at 110-120°C for 4 hours.

• Calcination: Place the dried catalyst in a tube furnace.

• Temperature Ramp: Heat the catalyst under a slow flow of air or diluted oxygen (e.g., 5% O₂ in N₂). Ramp the temperature slowly (e.g., 5°C/min) to a target of 450-550°C. Caution: A rapid temperature increase can cause localized overheating and damage the catalyst.

• Hold: Maintain the target temperature for 3-5 hours to ensure complete combustion of the coke.

• Cooldown: Allow the catalyst to cool slowly to room temperature under a flow of inert gas (e.g., nitrogen).

Section 3: Troubleshooting Guide - Impurity Profile and Purification

Purification is often the most significant bottleneck in scaling up a chemical process.

Issue: Column chromatography is not a viable option for purifying my 50 kg batch. What are the alternatives?

A: Relying on large-scale chromatography is inefficient and extremely costly. The process development strategy must shift to non-chromatographic methods.

Workflow for Choosing a Purification Strategy

The following flowchart outlines a decision-making process for selecting a scalable purification method.

Caption: Decision flowchart for scalable pyrazole purification.

Table 2: Comparison of Scale-Up Purification Techniques

Technique	Principle	Advantages for Scale-Up	Disadvantages
Recrystallization	Difference in solubility of the product and impurities in a solvent at different temperatures.[17][18]	High throughput, cost-effective, can yield very high purity product.	Requires finding a suitable solvent system, potential for product loss in the mother liquor.
Acid-Salt Formation	Pyrazoles are basic and can be protonated by an acid to form a salt, which often has different solubility properties than the freebase.[19][20]	Highly selective for separating basic products from neutral or acidic impurities. Can be combined with recrystallization.	Requires an additional step to liberate the freebase, adds to the waste stream.
Distillation	Separation based on differences in boiling points.	Effective for lower molecular weight, thermally stable pyrazoles.	Not suitable for non-volatile or heat-sensitive compounds. High energy consumption.
Liquid-Liquid Extraction	Partitioning of the product and impurities between two immiscible liquid phases based on their relative solubilities.	Good for removing water-soluble or acid/base-soluble impurities.	Generates large volumes of solvent waste, may not be effective for impurities with similar polarity to the product.

Protocol 2: Purification by Acid-Salt Formation and Recrystallization

This protocol is highly effective for removing non-basic impurities.

• Dissolution: Dissolve the crude pyrazole freebase in a suitable organic solvent (e.g., isopropanol, ethyl acetate) at a concentration that allows for full dissolution, possibly with gentle heating.

• Acid Addition: Slowly add a solution of a strong acid (e.g., HCl in isopropanol, or aqueous sulfuric acid) dropwise to the stirred solution. Use at least one molar equivalent of the acid.[20]

• Salt Precipitation: The pyrazole salt will often precipitate out of the organic solvent. Monitor the pH to ensure complete salt formation. The mixture can be cooled to enhance precipitation.

• Isolation: Isolate the precipitated salt by filtration and wash the filter cake with a small amount of cold solvent to remove any remaining impurities.

• Liberation of Freebase: Suspend the purified salt in a biphasic system (e.g., ethyl acetate and water). Add a base (e.g., aqueous sodium bicarbonate or sodium hydroxide) until the aqueous layer is basic (pH > 8).

• Extraction & Final Isolation: The salt will convert back to the freebase, which will dissolve in the organic layer. Separate the layers, wash the organic layer with brine, dry it over sodium sulfate, and concentrate it under vacuum to yield the purified pyrazole.

Section 4: Critical Safety Considerations for Scale-Up

Safety is the most important consideration in process chemistry. Ignoring safety risks can have catastrophic consequences.

Q: What are the primary safety hazards I need to be aware of when scaling pyrazole synthesis?

A: Beyond the standard hazards of handling chemicals, two risks become significantly more pronounced during the scale-up of many heterocyclic syntheses:

• Thermal Runaway: As discussed, the exothermic nature of the reaction combined with poor heat transfer in large reactors creates a significant risk of a thermal runaway.[10][11] This is a dangerous situation where the reaction rate increases with temperature, which in turn generates heat even faster, leading to an uncontrolled and potentially explosive increase in temperature and pressure.

• Hazardous Intermediates and Reagents:

  • Hydrazine: Hydrazine and its derivatives are highly toxic and potentially explosive. Handling large quantities requires specialized equipment and procedures.

  • Diazonium Salts: Some pyrazole syntheses proceed via the formation of diazonium intermediates. These species are notoriously unstable and can decompose explosively if isolated or if the temperature is not strictly controlled.[10][11][15]

Q: How can these risks be effectively mitigated?

A: A proactive safety strategy is essential.

• Reaction Calorimetry: Before any scale-up, perform reaction calorimetry studies (e.g., using a Reaction Calorimeter, RC1) to precisely measure the heat of reaction, heat flow, and adiabatic temperature rise. This data is critical for designing an adequate cooling system for the large-scale reactor.

• Flow Chemistry: For reactions involving highly unstable or hazardous intermediates like diazonium salts, transitioning from batch to continuous flow processing is a powerful safety-enhancing strategy.[21][22][23] In a flow reactor, only a very small amount of the hazardous intermediate is generated and consumed at any given moment, which dramatically reduces the risk associated with its accumulation.[10][15] This approach has been successfully used to transform dangerous diazotization steps into safe and manageable processes.[15][21]

Workflow Diagram: Knorr Pyrazole Synthesis

This diagram illustrates the key steps and intermediates in the most common pyrazole synthesis pathway.

Caption: Mechanism of the Knorr pyrazole synthesis.

References

• Benchchem. (n.d.). Troubleshooting the reaction mechanism of pyrazole formation.
• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole.
• MDPI. (2024). Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol.
• MDPI. (2024). Upscaling and Risk Evaluation of the Synthesis of the 3-5-Diamino-1H-Pyrazole, Disperazol.
• ResearchGate. (n.d.). A mechanism of pyrazole forming reaction.
• MDPI. (2022). Recent Advances in Synthesis and Properties of Pyrazoles.
• MDPI. (2024). Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol.
• ResearchGate. (n.d.). Upscaling and Risk Evaluation of the Synthesis of the 3-5-Diamino-1H-Pyrazole, Disperazol.
• National Center for Biotechnology Information. (2024). Upscaling and Risk Evaluation of the Synthesis of the 3-5-Diamino-1H-Pyrazole, Disperazol.
• Benchchem. (n.d.). Technical Support Center: Catalyst Deactivation and Regeneration in Pyrazole Synthesis.
• SlideShare. (n.d.). Pyrazole.
• ResearchGate. (2025). The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds.
• Benchchem. (n.d.). optimization of reaction conditions for pyrazoline synthesis.
• ResearchGate. (n.d.). Optimization of the reaction conditions for the synthesis of the 3,5-disubstituted 1H-pyrazole 2a a.
• National Center for Biotechnology Information. (n.d.). Utopia Point Bayesian Optimization Finds Condition-Dependent Selectivity for N-Methyl Pyrazole Condensation.
• MDPI. (2025). The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds.
• National Center for Biotechnology Information. (n.d.). Pyrazole Scaffold Synthesis, Functionalization, and Applications in Alzheimer's Disease and Parkinson's Disease Treatment (2011–2020).
• ResearchGate. (2014). How can I purify a pyrazole compound with a N-C-N bond without using a silica column?.
• RSC Publishing. (2025). Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques.
• Google Patents. (n.d.). DE102009060150A1 - Process for the purification of pyrazoles.
• Organic Syntheses. (n.d.). 4 - Organic Syntheses Procedure.
• Organic Chemistry Portal. (n.d.). Pyrazole synthesis.
• Beilstein Journals. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps.
• oatext.com. (n.d.). 194 recent advances in the synthesis of new pyrazole derivatives.
• Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.
• acdlabs.com. (2020). How to Identify and Control Drug Impurities Quickly with a Holistic Approach.
• Reddit. (2021). Advices for Aminopyrazole synthesis : r/Chempros.
• ResearchGate. (n.d.). Large‐scale synthesis of 1H‐pyrazole.
• National Center for Biotechnology Information. (n.d.). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH.
• RSC Publishing. (n.d.). Cu-catalysed pyrazole synthesis in continuous flow.
• National Center for Biotechnology Information. (n.d.). Recent highlights in the synthesis and biological significance of pyrazole derivatives.
• ResearchGate. (n.d.). Influence of catalyst proportion on the synthesis of pyranopyrazole.
• National Center for Biotechnology Information. (2025). Sulfonamide‐Bearing Pyrazolone Derivatives as Multitarget Therapeutic Agents: Design, Synthesis, Characterization, Biological Evaluation, In Silico ADME/T Profiling and Molecular Docking Study.
• National Center for Biotechnology Information. (n.d.). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents.
• Technology Networks. (2024). Advances in Impurity Profiling of Pharmaceutical Formulations.
• RSC Publishing. (n.d.). Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques.

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"avoiding regioisomeric mixtures in unsymmetrical pyrazole synthesis"

Topic: Avoiding Regioisomeric Mixtures in Unsymmetrical Pyrazole Synthesis

Status: Operational | Ticket Priority: High | Audience: Medicinal Chemists & Process Engineers

Executive Summary: The "Regioisomer Trap"

The Problem: The synthesis of unsymmetrical 1,3,5-trisubstituted or 1,3/1,5-disubstituted pyrazoles via the classical condensation of hydrazines with 1,3-dicarbonyls (Knorr synthesis) notoriously yields mixtures of regioisomers (e.g., 1,5- vs. 1,3- isomers).

The Root Cause: This lack of selectivity arises because the two electrophilic carbonyl centers in the 1,3-diketone often possess similar reactivity, and the two nucleophilic nitrogen atoms in a monosubstituted hydrazine (

) compete for these centers.

The Solution Architecture: To achieve >95:5 regioselectivity, you must differentiate the reactivity of either the electrophiles (using enaminones/alkynones) or the nucleophiles (using solvent engineering or metal catalysis).

Strategic Decision Matrix

Before starting your synthesis, use this decision tree to select the correct methodology based on your substrate availability and steric constraints.

Figure 1: Strategic workflow for selecting the optimal pyrazole synthesis route based on precursor availability and electronic properties.

Technical Protocols & Troubleshooting

Module A: The "Gold Standard" (Enaminone Route)

Best for: High-value intermediates where chromatographic separation is unacceptable. Mechanism: Replaces one carbonyl with an amine (enaminone) or alkyne, creating a "hard" vs. "soft" electrophile distinction that matches the hydrazine's nucleophilicity.

Step-by-Step Protocol:

• Enaminone Formation:

  • React your methyl ketone with DMF-DMA (N,N-Dimethylformamide dimethyl acetal) or Bredereck’s reagent .

  • Conditions: Reflux in toluene or neat at 80–110°C for 4–12 h.

  • Checkpoint: Monitor disappearance of ketone by TLC. The product is usually a yellow solid/oil.

• Cyclization:

  • Dissolve the enaminone in Ethanol or Acetic Acid .

  • Add the monosubstituted hydrazine (1.1 equiv).

  • Conditions: Reflux for 2–6 h.

• Result:

  • The substituted nitrogen of the hydrazine (

    ) preferentially attacks the -carbon (the "softer" center), while the terminal attacks the carbonyl. This typically yields the 1,3-disubstituted pyrazole with high selectivity.

Troubleshooting Table: Enaminone Route

Symptom	Probable Cause	Corrective Action
Low Yield (<40%)	Hydrolysis of enaminone back to diketone.	Ensure anhydrous conditions during the first step. Use molecular sieves.
Wrong Regioisomer (10-15%)	Solvent polarity mismatch.	Switch from EtOH to Acetic Acid . Acidic media protonates the enaminone, activating the -carbon for attack by the less hindered hydrazine nitrogen.
Incomplete Reaction	Steric hindrance on hydrazine.	Use microwave irradiation (120°C, 20 min) to overcome the activation energy barrier.

Module B: Solvent Engineering (Fluorinated Alcohols)

Best for: When you must use a 1,3-diketone (Knorr Synthesis) and cannot synthesize an enaminone.[1] Concept: Fluorinated solvents like 2,2,2-Trifluoroethanol (TFE) or Hexafluoroisopropanol (HFIP) act as hydrogen-bond donors, activating the carbonyls selectively and stabilizing specific transition states.

Protocol:

• Setup: Dissolve 1,3-diketone (1.0 equiv) in TFE (0.5 M concentration).

• Addition: Add monosubstituted hydrazine (1.1 equiv) dropwise at room temperature.

• Reaction: Stir at 25°C for 1 hour. (Note: These solvents accelerate the reaction significantly compared to EtOH).

• Workup: Evaporate TFE (recoverable/recyclable).

Data Validation:

• Standard EtOH: 60:40 mixture of isomers.

• TFE/HFIP: Typically 90:10 to 98:2 selectivity favoring the isomer formed by the attack of the terminal

  on the most electron-deficient carbonyl.

Module C: Purification via Salt Crystallization

Best for: Salvaging a batch that already exists as a mixture (e.g., 80:20).

Technique: Regioisomers often have vastly different pKa values due to the proximity of the N-substituent to other functional groups.

• Dissolve the crude mixture in a non-polar solvent (Ether or Toluene).

• Add HCl (in dioxane) or Oxalic acid dropwise.

• The more basic isomer (usually the one with less steric hindrance around the pyridine-like nitrogen) will crystallize out as the salt first.

• Filter and neutralize to recover the pure isomer.

Mechanistic Visualization

Understanding the "why" allows you to predict outcomes for novel substrates.

Figure 2: The stepwise mechanism of enaminone cyclization. The initial attack is governed by the nucleophilicity of the substituted hydrazine nitrogen attacking the Michael acceptor (

-carbon).

Frequently Asked Questions (FAQ)

Q: Can I use microwave irradiation to improve regioselectivity? A: Generally, no . Microwave irradiation improves yield and reaction time, but high temperatures often erode regioselectivity by overcoming the activation energy difference between the two transition states. For maximum regiocontrol, run reactions at the lowest possible temperature (even -78°C to 0°C) if reactivity permits.

Q: My diketone has a CF3 group. Which isomer will form? A: The

group is a strong electron-withdrawing group (EWG). It makes the adjacent carbonyl highly electrophilic. However, it also stabilizes the hydrate form in solution. In protic solvents, the hydrazine's terminal (the better nucleophile) usually attacks the carbonyl furthest from the group due to steric/electronic repulsion, leading to the 5-trifluoromethyl-1-substituted pyrazole as the major product.

Q: How do I distinguish the isomers by NMR? A:

• NOESY/ROESY: This is the definitive method. Look for a cross-peak between the N-substituent (e.g., N-Methyl or N-Aryl protons) and the proton/group at position 5.

  • Isomer A (1,5-subst): Strong NOE between N-R and C5-R.

  • Isomer B (1,3-subst): NOE between N-R and C5-H (if C5 is unsubstituted) or NO NOE if C5 is a different group.

• 13C NMR: The carbon adjacent to the ring nitrogen (

  vs ) often shows different coupling constants if fluorinated groups are present ( ).

References

• Fustero, S., et al. (2011). Recent Advances in the Regioselective Synthesis of Pyrazoles.[2][3][4][5][6] Chemical Reviews. Available at: [Link]

• Elguero, J., et al. (2010). Pyrazoles.[1][2][3][4][5][6][7][8][9] In Heterocyclic Chemistry. A foundational text on tautomerism and regiochemistry.

• Maddila, S., et al. (2016). Recent advances in the synthesis of pyrazoles: A review. Current Organic Chemistry.[2] Available at: [Link]

• Gosselin, F., et al. (2018).[7] Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles. Synlett.[7][8] (Demonstrates the solvent engineering approach).

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Validation & Comparative

Comparative Analysis of Pyrazole Synthesis Methods: A Guide for Drug Development

Executive Summary: The Pyrazole Challenge

In the landscape of medicinal chemistry, the pyrazole ring is not merely a scaffold; it is a pharmacophore of immense value, underpinning blockbuster drugs like Celecoxib (Celebrex) , Sildenafil (Viagra) , and Rimonabant . For the drug development professional, the synthesis of this heterocycle presents a classic dichotomy: the Knorr synthesis offers robust scalability but suffers from regioselectivity issues, while [3+2] cycloadditions offer precision at the cost of atom economy and reagent stability.

This guide moves beyond textbook definitions to analyze the operational reality of these methods. We compare the classical condensation approach against modern dipolar cycloaddition strategies, providing experimental protocols validated for high-throughput and green chemistry applications.

Strategic Decision Matrix

Before selecting a synthetic route, the researcher must evaluate the substrate's electronic profile and the required substitution pattern.

Figure 1: Strategic decision tree for selecting a pyrazole synthesis route based on symmetry and regiochemical requirements.

Method A: The Knorr Pyrazole Synthesis (Condensation)

Mechanistic Insight & Causality

The Knorr synthesis involves the condensation of a 1,3-dicarbonyl (or equivalent) with a hydrazine.[1][2][3][4][5]

• The Problem: With unsymmetrical 1,3-diketones (e.g., benzoylacetone), the hydrazine nitrogen can attack either carbonyl group. The "most reactive" carbonyl is often dictated by subtle steric and electronic factors, leading to mixtures of 3,5-isomers (e.g., 5-methyl-3-phenyl vs. 3-methyl-5-phenyl).

• The Causality: The reaction proceeds through a hydrazone intermediate.[1][6][7] In standard alcoholic solvents, equilibrium between the two possible hydrazones leads to a thermodynamic mixture.

• Recent Optimization: The use of fluorinated alcohols (TFE, HFIP) has been shown to enhance regioselectivity by stabilizing specific transition states via hydrogen bonding [1].

Experimental Protocol: Regioselective Knorr Synthesis

Target: 3-Methyl-1-phenyl-5-(trifluoromethyl)pyrazole

Reagents:

• 4,4,4-Trifluoro-1-(phenyl)butane-1,3-dione (1.0 equiv)

• Methylhydrazine (1.1 equiv)

• Solvent: 2,2,2-Trifluoroethanol (TFE) – Critical for regiocontrol

Step-by-Step Workflow:

• Preparation: In a 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve the 1,3-diketone (2.0 mmol) in TFE (5 mL).

  • Why: TFE is sufficiently acidic (pKa ~12) to activate the carbonyl without adding mineral acids, and its H-bond donating ability directs the hydrazine attack.

• Addition: Cool the solution to 0°C. Add methylhydrazine dropwise over 5 minutes.

  • Why: Hydrazines are potent nucleophiles; controlling the exotherm prevents the formation of "kinetic" byproducts.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor by TLC (20% EtOAc/Hexanes).

• Workup: Evaporate the volatile TFE under reduced pressure (rotary evaporator). TFE can be recovered and reused.

• Purification: The residue is often pure enough for use. If necessary, recrystallize from ethanol/water.

Self-Validation:

• Success Indicator: 19F NMR will show a single major peak if regiocontrol is achieved. A split peak indicates a mixture of isomers.

Method B: [3+2] Dipolar Cycloaddition (The Precision Tool)

Mechanistic Insight

This method utilizes a 1,3-dipole (typically a diazo compound, nitrile imine, or sydnone) reacting with a dipolarophile (alkyne/alkene).[3][8]

• The Advantage: The regiochemistry is governed by FMO (Frontier Molecular Orbital) theory and steric bulk, often yielding a single isomer (e.g., 3,5-disubstituted pyrazole).

• Safety Constraint: Handling isolated diazo compounds is hazardous.

• The Solution: In situ generation of diazo species from stable precursors (amines or tosylhydrazones) in aqueous media [2].

Experimental Protocol: Green Aqueous Micellar Synthesis

Target: Ethyl 3-phenyl-1H-pyrazole-5-carboxylate

Reagents:

• Ethyl glycinate hydrochloride (Diazo precursor)

• Sodium nitrite (NaNO₂)[9]

• Phenylacetylene (Dipolarophile)

• Surfactant: TPGS-750-M (2 wt % in water) – Creates nanoreactors

Step-by-Step Workflow:

• Micelle Formation: Dissolve TPGS-750-M (or Triton X-100 as alternative) in degassed water to form a 2% solution (5 mL).

• In-Situ Diazo Generation: Add ethyl glycinate HCl (1.5 mmol) and dilute H₂SO₄ (catalytic). Cool to 0°C. Add NaNO₂ (1.5 mmol) slowly.

  • Why: This generates ethyl diazoacetate (EDA) inside the reaction vessel.[9] The lipophilic EDA immediately sequesters into the hydrophobic micelle core, minimizing hydrolytic decomposition.

• Cycloaddition: Add phenylacetylene (1.0 mmol) directly to the aqueous mixture. Stir vigorously at Room Temperature for 12–16 hours.

  • Why: The high local concentration of reactants within the micelle accelerates the reaction without external heat.

• Extraction: Extract the product by adding a minimal amount of EtOAc (2 mL) and separating the organic layer.

• Purification: Silica gel chromatography (Hexane:EtOAc 8:2).

Self-Validation:

• Visual Check: Evolution of N₂ gas stops when the diazo precursor is consumed.

• Green Metric: The aqueous surfactant phase can often be recycled.

Comparative Analysis: Head-to-Head

The following data summarizes typical performance metrics for 3,5-disubstituted pyrazole synthesis based on recent literature [3, 4].

Feature	Knorr Condensation	[3+2] Cycloaddition (Micellar)	Sulfoxonium Ylide Route (Emerging 2024)
Primary Mechanism	Nucleophilic Condensation	1,3-Dipolar Cycloaddition	C-H Functionalization / Cyclization
Regioselectivity	Variable (Substrate dependent)	Excellent (>95:5)	Excellent (Tunable)
Yield (Typical)	85 - 95%	70 - 85%	60 - 80%
Atom Economy	High (Water is byproduct)	Moderate (N₂ loss possible)	Moderate (Leaving groups)
Reaction Conditions	Acid/Base, Heating, Ethanol	Aqueous, RT, Surfactant	Transition-metal free, mild
Substrate Scope	Limited to 1,3-dicarbonyls	Broad (Alkynes + Diazo)	Broad (Anilines + Ylides)
Scalability	High (Kg scale)	Moderate (Safety limits)	Low (Currently research scale)

Visualizing the Mechanism

Knorr Regioselectivity Challenge

The following diagram illustrates the bifurcation point in the Knorr mechanism that leads to isomeric mixtures.

Figure 2: Mechanistic bifurcation in Knorr synthesis. The competition between Path A and Path B dictates the Regioisomeric Ratio (RR).

[3+2] Cycloaddition Workflow

This diagram details the modern "Click" approach using in-situ diazo generation.

Figure 3: Workflow for in-situ diazo generation and cycloaddition, minimizing safety risks while maximizing regioselectivity.

References

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols. Journal of Organic Chemistry, 2015. Link

• Synthesis of Pyrazoles by 1,3-Dipolar Cycloaddition under Aqueous Micellar Catalysis. European Journal of Organic Chemistry, 2020. Link

• Regioselective Synthesis of N-Aryl Pyrazoles from Alkenyl Sulfoxonium Ylides and Aryl Diazonium Salts. The Journal of Organic Chemistry, 2024.[10] Link

• Recent advances in the multicomponent synthesis of pyrazoles. Organic & Biomolecular Chemistry, 2024. Link

• Knorr Pyrazole Synthesis Review. BenchChem, 2025. Link

Sources

• 1. chemhelpasap.com [chemhelpasap.com]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jk-sci.com [jk-sci.com]
• 6. rsc.org [rsc.org]
• 7. Recent advances in the multicomponent synthesis of pyrazoles - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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• 9. d-nb.info [d-nb.info]
• 10. Regioselective Synthesis of N-Aryl Pyrazoles from Alkenyl Sulfoxonium Ylides and Aryl Diazonium Salts - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Pyrazole Bioactivity: Integrated Kinetic Profiling vs. Standard Endpoint Screening

Topic: Validation of Computational Predictions for Pyrazole Bioactivity Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The "Docking-Activity" Gap

Pyrazole scaffolds are ubiquitous in medicinal chemistry, forming the core of blockbuster drugs like Celecoxib (COX-2 inhibitor) and Ruxolitinib (JAK inhibitor). Their structural rigidity and ability to act as both hydrogen bond donors and acceptors make them ideal candidates for computational design.

However, a critical failure point exists in modern drug discovery: the "Docking-Activity Gap." Computational models (molecular docking, QSAR) often predict high affinity ($ \Delta G $) for pyrazole derivatives that fail in wet-lab conditions due to poor solubility, off-target promiscuity, or "Pan-Assay Interference" (PAINS).

This guide compares two validation methodologies:

• Standard Endpoint Screening (The Alternative): Relying solely on enzymatic

  and cellular MTT assays.

• Integrated Kinetic Profiling (The "Product" Approach): A multi-dimensional workflow combining biochemical inhibition with biophysical binding kinetics (

  , ) and target engagement.

Comparative Analysis: Methodologies for Pyrazole Validation

The Core Conflict: Affinity ( ) vs. Potency ( )

While standard screening measures potency (how much drug stops the enzyme), it fails to confirm physical binding. Pyrazoles are prone to aggregation, often yielding false-positive

values in biochemical assays. The "Integrated Kinetic Profiling" approach validates the computational prediction by proving the molecule binds the target in a 1:1 stoichiometry.

Table 1: Performance Comparison of Validation Modalities

Feature	Standard Endpoint Screening (Alternative)	Integrated Kinetic Profiling (Recommended)
Primary Metric	(Inhibitory Concentration)	(Dissociation Constant) & Residence Time ( )
Technique	Fluorescence/Absorbance (e.g., ELISA, MTT)	SPR (Surface Plasmon Resonance) or MST
False Positive Rate	High (Susceptible to aggregators/PAINS)	Low (Direct mass/thermal change detection)
Mechanism Insight	Black box (Inhibition only)	Kinetic (On-rate/Off-rate characterization)
Correlation to Docking	Variable ( )	High ( for valid binding modes)
Throughput	High (96/384-well plates)	Medium (Requires specialized biosensors)

Scientific Rationale & Causality

Why Pyrazoles Require Orthogonal Validation

Computational predictions for pyrazoles often rely on

-stacking interactions with phenylalanine residues (e.g., Phe392 in HPPD or Phe gatekeepers in kinases).

• The Trap: Standard enzymatic assays cannot distinguish between a pyrazole that binds the ATP pocket (competitive inhibition) and one that aggregates and denatures the protein (non-specific inhibition).

• The Solution: Surface Plasmon Resonance (SPR) measures the refractive index change upon binding. An aggregator produces a "square wave" or non-saturable signal, whereas a true binder follows Langmuir isotherms. This step is non-negotiable for high-integrity validation.

Visualizing the Validation Workflow

The following diagram illustrates the recommended decision matrix for validating computational hits, moving from In Silico prediction to Biophysical confirmation.

Caption: Integrated workflow filtering computational hits through biochemical potency and biophysical affinity checks.

Experimental Protocols

Protocol A: Primary Biochemical Screen (VEGFR-2 Kinase Assay)

Context: Validating pyrazoles designed to inhibit Angiogenesis (Target: VEGFR-2).

Materials:

• Recombinant human VEGFR-2 kinase domain.

• Poly(Glu,Tyr) 4:1 substrate.

• ATP (

  ) and -ATP.

• Test Compounds: Pyrazole derivatives (dissolved in 100% DMSO).

Methodology:

• Preparation: Dilute pyrazole derivatives in Kinase Buffer (50 mM HEPES pH 7.5, 10 mM

  , 1 mM DTT) to 4x desired concentration.

• Incubation: Mix 5

  of compound with 10 of enzyme mixture. Incubate for 10 min at RT (allows compound to access the ATP pocket).

• Initiation: Add 5

  of ATP/Substrate mix.

• Reaction: Incubate for 60 min at 30°C.

• Termination: Spot 15

  onto P81 phosphocellulose paper; wash 3x with 0.75% phosphoric acid.

• Quantification: Measure radioactivity via scintillation counting.

• Calculation: Plot % Inhibition vs. Log[Concentration] to derive

  using non-linear regression (Sigmoidal dose-response).

Protocol B: Orthogonal Biophysical Validation (SPR)

Context: Distinguishing true binders from false positives.

Methodology:

• Immobilization: Immobilize VEGFR-2 protein on a CM5 sensor chip via amine coupling (Target RU: ~2000).

• Reference: Use an unmodified flow cell to subtract non-specific binding.

• Injection: Inject pyrazole analytes at 5 concentrations (e.g., 6.25 nM to 100 nM) at a flow rate of 30

  .

• Dissociation: Allow 300s dissociation time to measure

  (residence time).

• Analysis: Fit sensorgrams to a 1:1 Langmuir binding model.

  • Pass Criteria:

    within 80-120% of theoretical max; of .

Mechanistic Visualization: Pyrazole Mode of Action

Understanding where the pyrazole binds is crucial for validation. Most bioactive pyrazoles act as Type I or Type II kinase inhibitors, occupying the ATP hinge region.

Caption: Mechanistic interaction of pyrazole inhibitors within the kinase ATP binding pocket.

Data Interpretation & Validation Standards

To declare a computational prediction "validated," the experimental data must meet specific criteria.

The "Self-Validating" Checklist:

• Dose-Dependency: The biochemical assay must show a sigmoidal curve with a Hill slope near -1.0. Slopes > -2.0 suggest aggregation (False Positive).

• Stoichiometry: Biophysical data (SPR/ITC) must indicate a binding stoichiometry (N) of

  .

• Correlation: A plot of Predicted

  (Docking Score) vs. Experimental should yield a Pearson correlation .

Case Study Data (Hypothetical Aggregated from Literature):

• Compound 3i (VEGFR-2 Inhibitor): Docking Score: -9.4 kcal/mol. Experimental

  : 8.93 nM.[1] Status: Validated .

• Compound 5c (Tubulin Inhibitor): Docking Score: -8.1 kcal/mol. Experimental

  : 2.13 µM.[2] Status: Validated (Moderate Potency) .

References

• Design, synthesis, and docking studies of novel pyrazole-based scaffolds and their evaluation as VEGFR2 inhibitors. National Institutes of Health (PMC). Available at: [Link]

• Discovery of pyrazole–pyrazoline derivatives as VEGFR-2 kinase inhibitors: In silico approach. Journal of Applied Pharmaceutical Science. Available at: [Link]

• Design, Synthesis, Molecular Docking, and Biological Evaluation of Pyrazole Hybrid Chalcone Conjugates. MDPI Molecules. Available at: [Link]

Sources

• 1. Design, synthesis, and docking studies of novel pyrazole-based scaffolds and their evaluation as VEGFR2 inhibitors in the treatment of prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Benchmarking 4-(Chloromethyl)-1-cyclohexyl-3-methyl-1H-pyrazole: A Comparative Guide for Drug Discovery Professionals

In the landscape of modern medicinal chemistry, the pyrazole scaffold remains a cornerstone for the development of novel therapeutics.[1] Its versatile structure allows for a wide array of substitutions, leading to compounds with diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][2] This guide provides a comprehensive technical benchmark of a novel pyrazole derivative, 4-(Chloromethyl)-1-cyclohexyl-3-methyl-1H-pyrazole , against established standards in two key therapeutic areas: oncology and inflammation.

This document is intended for researchers, scientists, and drug development professionals. It offers an in-depth comparison of the subject compound's physicochemical properties and its projected performance in established biological assays. The protocols and data presented herein are synthesized from authoritative sources to ensure scientific integrity and provide a solid foundation for further investigation.

Introduction to the Candidate Compound and Benchmarking Standards

The candidate molecule, 4-(Chloromethyl)-1-cyclohexyl-3-methyl-1H-pyrazole , is a novel entity with potential applications in drug discovery. Its structure, featuring a chloromethyl group at the 4-position, a cyclohexyl group at the N1 position, and a methyl group at the 3-position, suggests potential for covalent interactions and modulation of lipophilicity, which are key determinants of pharmacological activity.

To objectively evaluate its potential, we will benchmark it against two well-established drugs:

• Erlotinib : An epidermal growth factor receptor (EGFR) inhibitor used in the treatment of non-small-cell lung cancer and pancreatic cancer.[3][4] It serves as our benchmark for anticancer activity.

• Celecoxib : A selective cyclooxygenase-2 (COX-2) inhibitor used to treat pain and inflammation.[5] It will be our standard for anti-inflammatory potential.

Physicochemical Properties and Drug-Likeness Assessment

A critical initial step in evaluating a potential drug candidate is the assessment of its physicochemical properties and adherence to established principles of "drug-likeness," such as Lipinski's Rule of Five.[6][7][8] This rule suggests that orally administered drugs generally possess a molecular weight of less than 500 Daltons, a logP value not exceeding 5, no more than 5 hydrogen bond donors, and no more than 10 hydrogen bond acceptors.[6][7][8]

Property	4-(Chloromethyl)-1-cyclohexyl-3-methyl-1H-pyrazole (Predicted)	Erlotinib (Experimental)	Celecoxib (Experimental)	Lipinski's Rule of Five
Molecular Formula	C11H17ClN2	C22H23N3O4	C17H14F3N3O2S	N/A
Molecular Weight ( g/mol )	212.72	393.43	381.37	< 500
LogP	3.1	2.75[9]	3.53[10]	< 5
Hydrogen Bond Donors	0	1	2	< 5
Hydrogen Bond Acceptors	2	7	5	< 10
Rule of Five Violations	0	0	0	≤ 1

As indicated in the table, the predicted properties of 4-(Chloromethyl)-1-cyclohexyl-3-methyl-1H-pyrazole are well within the parameters of Lipinski's Rule of Five, suggesting it has a favorable profile for oral bioavailability.

Synthesis of 4-(Chloromethyl)-1-cyclohexyl-3-methyl-1H-pyrazole

The proposed synthesis of the target compound is a three-step process, commencing with the Vilsmeier-Haack reaction to construct the pyrazole-4-carbaldehyde core, followed by reduction to the corresponding alcohol, and subsequent chlorination.

Experimental Workflow: Synthesis

Sources

• 1. Molecular Weight Calculator (Molar Mass) [calculator.net]
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